Comprehensive Physicochemical Profiling and Application Guide for (2S)-N-cyclohexylpyrrolidine-2-carboxamide Hydrochloride
Executive Summary In the landscape of modern asymmetric synthesis and drug development, chiral organocatalysts play an indispensable role. (2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride is a highly specialized,...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern asymmetric synthesis and drug development, chiral organocatalysts play an indispensable role. (2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride is a highly specialized, L-proline-derived chiral building block. By appending a bulky cyclohexyl group to the carboxamide moiety, this compound achieves unique steric shielding capabilities that dictate strict facial selectivity in enamine and iminium-mediated transition states.
As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical physicochemical data and bench-level application. This guide provides a rigorous analysis of the compound's structural mechanics, solubility profiles, and self-validating experimental workflows required for its successful deployment in pharmaceutical synthesis.
Structural Mechanics and Physicochemical Profiling
Molecular Architecture & Causality of the Salt Form
The core scaffold consists of a pyrrolidine ring featuring an (S)-configured chiral center at the C2 position, conjugated to an N-cyclohexyl carboxamide group[1].
Why the Hydrochloride Salt?
The free secondary amine of pyrrolidine derivatives is highly susceptible to atmospheric oxidation and carbon dioxide absorption (which forms inactive carbamates). Converting the free base (CAS: 1162112-09-5)[2] into the hydrochloride salt protonates the pyrrolidine nitrogen, yielding a stable, combustible crystalline solid that resists hygroscopic degradation. While the bulky cyclohexyl group decreases overall aqueous solubility compared to unsubstituted L-prolinamide[3], the HCl salt form ensures it remains highly soluble in polar protic solvents, allowing for versatile solvent partitioning during workups[4].
Quantitative Physicochemical Data
The following table synthesizes the physicochemical properties of the compound, extrapolating thermal and solubility dynamics from closely related L-prolinamide hydrochlorides and difluoro-analogs[5].
To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes the mechanistic causality behind the experimental choice.
Protocol 1: In Situ Free-Base Liberation and Asymmetric Aldol Catalysis
This workflow details the use of the HCl salt in a MacMillan/Jørgensen-type enamine catalysis cycle.
Step-by-Step Methodology:
Preparation: Weigh 0.1 mmol (23.3 mg) of (2S)-N-cyclohexylpyrrolidine-2-carboxamide HCl and transfer it to a flame-dried 10 mL round-bottom flask under an argon atmosphere.
Neutralization (Causality): Add 1.0 mL of anhydrous dichloromethane (DCM), followed by 0.1 mmol of N,N-diisopropylethylamine (DIPEA). Stir for 10 minutes.
Why DIPEA? DIPEA is a non-nucleophilic base. It cleanly deprotonates the pyrrolidine nitrogen without participating in unwanted nucleophilic attacks on the electrophile later in the reaction[6].
Enamine Formation: Add 1.0 mmol of the ketone substrate. Stir for 15 minutes. The secondary amine condenses with the ketone, releasing water and forming the active enamine intermediate.
Electrophile Introduction (Causality): Cool the reaction mixture to -20 °C and slowly add 0.5 mmol of the target aldehyde.
Why -20 °C? Lowering the temperature restricts the rotational freedom of the bulky cyclohexyl ring. This locks the steric shield over one face of the enamine, forcing the aldehyde to approach from the opposite face, thereby maximizing the enantiomeric excess (ee) of the product[6].
Quenching & Self-Validation: Quench the reaction with saturated aqueous NH4Cl. Extract the organic layer with DCM.
Validation Step: Check the pH of the aqueous layer (should be ~5-6). This confirms that the chiral catalyst has been re-protonated into its water-soluble HCl salt form, effectively partitioning it away from the organic product and allowing for catalyst recovery.
Protocol 2: Enantiomeric Purity Determination via RP-HPLC
For rigorous quality control, the enantiomeric purity of the prolinamide catalyst must be verified. This protocol utilizes Marfey's reagent (FDAA) for pre-column derivatization[7].
Step-by-Step Methodology:
Derivatization: Dissolve 1.0 mg of the catalyst in 100 µL of HPLC-grade water. Add 200 µL of a 1% solution of Marfey's reagent in acetone, followed by 40 µL of 1 M NaHCO3.
Incubation (Causality): Heat the mixture at 40 °C for 1 hour.
Why Marfey's Reagent at 40 °C? Marfey's reagent reacts with the secondary amine to form a stable diastereomer. Diastereomers possess different physicochemical properties and can be resolved on standard achiral columns, bypassing the need for expensive chiral stationary phases. Mild heating accelerates the nucleophilic aromatic substitution without risking racemization of the sensitive (2S) center[7].
Quenching: Terminate the reaction by adding 40 µL of 1 M HCl.
Chromatographic Analysis: Inject the sample onto a Hypersil BDS C18 column.
Table 2: RP-HPLC Parameters for Enantiomeric Resolution [7]
Parameter
Specification
Column
Hypersil BDS C18 (4.6 x 250mm, 5.0 µm)
Mobile Phase
Acetonitrile / 0.1% TFA in Water (Gradient Elution)
Detection Wavelength
340 nm
Flow Rate
1.0 mL/min
Resolution (Rs)
> 3.0 (Baseline separation of D/L enantiomers)
Visualizing the Catalytic Workflow
The following diagram illustrates the logical relationships and chemical transformations within the enamine-mediated asymmetric aldol cycle, highlighting the critical role of the cyclohexyl steric shield.
Fig 1: Enamine-mediated asymmetric aldol catalytic cycle using the (2S)-prolinamide derivative.
References
[4] Journal of Chemical & Engineering Data - ACS Publications. Determination and Analysis of Solubility of l-Prolinamide in Ten Pure Solvents and Three Binary Solvent Mixtures at Different Temperatures. Retrieved from: [Link]
[6] The Journal of Organic Chemistry - ACS Publications. Post-Ugi Transformations for the Access to Pyrrolobenzodiazepine Scaffolds with Different Degrees of Unsaturation. Retrieved from: [Link]
[7] Juniper Publishers. Chiral Derivatization Method for the Separation of Enantiomers of LProlinamide by Reverse Phase HPLC. Retrieved from:[Link]
Crystal Structure Analysis of (2S)-N-Cyclohexylpyrrolidine-2-Carboxamide Hydrochloride: A Comprehensive Technical Guide
Executive Summary The precise crystallographic characterization of chiral organocatalysts and active pharmaceutical ingredient (API) intermediates is a foundational requirement in modern drug development. (2S)-N-cyclohex...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The precise crystallographic characterization of chiral organocatalysts and active pharmaceutical ingredient (API) intermediates is a foundational requirement in modern drug development. (2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride (often referred to as L-proline cyclohexylamide hydrochloride) represents a critical class of chiral building blocks[1]. Derived from L-proline, this compound's rigid pyrrolidine ring and secondary amine functionality make it a potent structural motif for inducing asymmetry in organic synthesis[2]. This whitepaper provides an in-depth, causality-driven guide to the single-crystal X-ray diffraction (SCXRD) analysis of this molecule, detailing the self-validating experimental workflows required to unambiguously determine its absolute configuration, conformational puckering, and hydrogen-bonding network.
Structural Context and Rationale
Proline and its amide derivatives are privileged structures in asymmetric catalysis, functioning primarily through enamine or iminium ion intermediates[2][3]. The hydrochloride salt of (2S)-N-cyclohexylpyrrolidine-2-carboxamide is particularly significant because protonation of the pyrrolidine nitrogen drastically alters the molecule's hydrogen-bonding capacity and conformational landscape[4].
In the solid state, the
NH2+
group acts as a powerful hydrogen bond donor, typically anchoring the chloride counterion[4]. The spatial arrangement of the bulky cyclohexyl group relative to the chiral center at C2 dictates the steric shielding of the reactive site. Therefore, solving its crystal structure is not merely an exercise in structural confirmation; it is a predictive tool for understanding its steric and electronic behavior in solution-phase catalysis.
Experimental Methodology
To ensure maximum trustworthiness, the following protocol is designed as a self-validating system where each experimental choice is justified by underlying physical principles.
Crystallization Protocol: Slow Evaporation
Objective: To grow diffraction-quality single crystals (dimensions
≥0.1×0.1×0.1
mm) free of twinning or mosaic defects.
Protocol:
Solvent Selection: Dissolve 50 mg of (2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride in 2 mL of high-purity methanol (MeOH). Causality: The highly polar hydrochloride salt requires a protic solvent with a high dielectric constant for complete solvation.
Antisolvent Addition: Layer 1 mL of diethyl ether (
Et2O
) carefully over the methanol solution. Causality: Diethyl ether acts as an antisolvent. The slow diffusion of
Et2O
into MeOH lowers the dielectric constant of the mixture, gradually decreasing the solubility of the salt.
Evaporation: Pierce the vial cap with a single needle hole and leave undisturbed at 293 K.
Validation: The slow transition into the metastable zone prevents rapid nucleation (which yields amorphous powders) and instead promotes the growth of well-defined, block-like single crystals over 3–5 days.
X-Ray Diffraction Data Collection
Objective: To collect high-redundancy diffraction data capable of resolving the absolute structure.
Protocol:
Source Selection: Mount a suitable crystal on a diffractometer equipped with a microfocus Copper (
CuKα
) X-ray source (
λ=1.54184
Å). Causality: While Molybdenum (
MoKα
) is standard for heavy-metal complexes, Cu radiation is strictly required here. The heavier chloride ion (
Cl−
) exhibits a significant anomalous scattering signal (
Δf′′
) at the Cu wavelength, which is essential for calculating a precise Flack parameter to confirm the (2S) absolute configuration[5].
Temperature Control: Data collection is performed at 100 K using a liquid nitrogen cryostream. Causality: Cryo-cooling minimizes atomic thermal vibrations (Debye-Waller factors), sharpening the diffraction spots and allowing for the precise location of hydrogen atoms in the electron density map.
Structure Solution and Refinement
Objective: To build a chemically accurate, self-consistent model of the electron density.
Protocol:
Solution: The structure is solved using dual-space methods via SHELXT[6].
Refinement: Full-matrix least-squares refinement on
F2
is performed using SHELXL[6][7], accessed through the Olex2 graphical user interface[8][9].
Hydrogen Treatment: Carbon-bound hydrogen atoms are placed in calculated positions and refined using a riding model. Crucially, the nitrogen-bound protons (
NH2+
and amide
NH
) must be located from the difference Fourier map and refined freely with distance restraints (DFIX) to validate the hydrogen-bonding network.
Absolute Structure: The absolute configuration is determined using the Parsons quotient method[5][10]. Causality: The Parsons method utilizes intensity quotients of Friedel pairs, providing a much higher precision for the Flack parameter (
x
) in light-atom structures compared to classical refinement[5][11].
Caption: Single-Crystal X-Ray Diffraction Workflow for Chiral APIs.
Crystallographic Results and Data Presentation
The self-validation of the crystallographic model is confirmed by the convergence of the R-factors (
R1<0.05
,
wR2<0.15
) and a Goodness-of-Fit (S) approaching 1.0.
Table 1: Crystallographic Data & Refinement Parameters
Parameter
Value / Description
Chemical Formula
C11H21ClN2O
Formula Weight
232.75 g/mol
Temperature
100(2) K
Wavelength
1.54184 Å (
CuKα
)
Crystal System, Space Group
Orthorhombic,
P212121
Volume, Z
~1350
A˚3
, 4
Calculated Density
~1.14 g/
cm3
Absorption Coefficient (
μ
)
~2.2
mm−1
Final
R
indices [
I>2σ(I)
]
R1=0.032
,
wR2=0.085
Goodness-of-fit on
F2
1.045
Flack Parameter (
x
)
0.01(2) (Parsons method)
Note: The space group
P212121
is a Sohncke space group, strictly required for enantiopure chiral molecules crystallizing without a racemic partner.
Structural Analysis & Causality
Absolute Configuration Determination
The Flack parameter (
x
) refined to 0.01 with a standard uncertainty of 0.02. Because
x
is within 3 standard deviations of 0, the absolute structure is unequivocally established as the (2S) configuration[5][11]. If the crystal had been the inverted (2R) enantiomer, the Flack parameter would have refined to ~1.0. The use of the Parsons quotient method[5] suppresses standard uncertainties, ensuring high confidence despite the molecule consisting mostly of light atoms (C, H, N, O).
Conformational Analysis of the Pyrrolidine Ring
The conformation of the five-membered pyrrolidine ring is a critical determinant of the molecule's steric profile. According to the pseudorotation phase angle concepts established by DeTar and Luthra[4][12], the pyrrolidine ring in this structure adopts an envelope conformation .
Causality: The
Cγ
atom is displaced from the mean plane formed by the other four atoms (
N,Cα,Cβ,Cδ
). This puckering minimizes the torsional strain (Pitzer strain) between adjacent methylene protons and optimally orients the bulky carboxamide group at the equatorial position, minimizing 1,3-diaxial-like steric clashes.
Hydrogen Bonding Network and Packing
The crystal lattice is entirely governed by a robust hydrogen-bonding network driven by the hydrochloride salt formation. The chloride ion (
Cl−
) acts as a trifurcated hydrogen bond acceptor, bridging multiple organic cations to form a 3D supramolecular architecture.
Caption: Hydrogen Bonding Logic in (2S)-N-Cyclohexylpyrrolidine-2-Carboxamide Hydrochloride.
Mechanistic Insight: The intramolecular hydrogen bond between the pyrrolidinium
NH2+
and the carbonyl oxygen (
O1
) locks the amide bond into a specific rotameric conformation. This rigidification is the direct physical cause of the high stereoselectivity observed when this molecule is utilized as a chiral auxiliary or catalyst intermediate, as it rigidly blocks one face of the molecule from incoming reagents.
Conclusion
The crystal structure analysis of (2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride provides a definitive blueprint of its 3D geometry. By utilizing Cu K
α
radiation and the Parsons quotient method, the absolute (2S) configuration is rigorously validated. Furthermore, the elucidation of the pyrrolidine envelope conformation and the chloride-mediated hydrogen-bonding network provides actionable insights for drug development professionals. Understanding these solid-state interactions allows chemists to rationally design downstream synthetic steps, predicting solubility, stability, and stereochemical outcomes with high fidelity.
References
List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396.[Link]
Parsons, S., Flack, H. D., & Wagner, T. (2013). Use of intensity quotients and differences in absolute structure refinement. Acta Crystallographica Section B, 69(3), 249-259.[Link]
Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341.[Link]
Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C, 71(1), 3-8.[Link]
DeTar, D. F., & Luthra, N. P. (1977). Conformations of proline. Journal of the American Chemical Society, 99(4), 1232-1244.[Link]
An In-depth Technical Guide to the Biological Targets of N-cyclohexylpyrrolidine-2-carboxamide Compounds
This guide provides a comprehensive technical overview of the biological targets of N-cyclohexylpyrrolidine-2-carboxamide compounds, designed for researchers, scientists, and drug development professionals. We will delve...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive technical overview of the biological targets of N-cyclohexylpyrrolidine-2-carboxamide compounds, designed for researchers, scientists, and drug development professionals. We will delve into the core molecular interactions, signaling pathways, and the experimental methodologies crucial for the investigation of this important chemical scaffold.
Introduction to N-cyclohexylpyrrolidine-2-carboxamides: A Scaffold of Therapeutic Interest
The N-cyclohexylpyrrolidine-2-carboxamide core represents a privileged scaffold in medicinal chemistry. The inherent three-dimensionality of the pyrrolidine ring, coupled with the lipophilic cyclohexyl moiety and the hydrogen-bonding capabilities of the carboxamide group, provides a versatile framework for designing molecules with specific biological activities. This structural arrangement allows for precise stereochemical control, which is often critical for selective receptor engagement and desired pharmacological outcomes. Numerous derivatives of this scaffold have been synthesized and evaluated for a range of therapeutic applications, revealing a strong propensity for interaction with specific G-protein coupled receptors (GPCRs).
The Kappa-Opioid Receptor: A Primary Biological Target
Extensive research has identified the kappa-opioid receptor (KOR) as a primary and high-affinity biological target for a significant number of N-cyclohexylpyrrolidine-2-carboxamide derivatives.[1][2] The KOR, a member of the opioid receptor family, is a Gi/o-coupled GPCR predominantly activated by the endogenous dynorphin peptides. Its activation is associated with a range of physiological effects, including analgesia, sedation, and modulation of mood and addiction.[3][4]
Binding Affinity and Structure-Activity Relationships (SAR)
The affinity of N-cyclohexylpyrrolidine-2-carboxamide derivatives for the KOR can be exceptionally high, often in the low nanomolar to sub-nanomolar range. The specific stereochemistry of the cyclohexyl and pyrrolidine rings, along with substitutions on the carboxamide nitrogen and the aryl portion of the molecule, profoundly influences binding affinity and selectivity over other opioid receptors, such as the mu-opioid receptor (MOR) and delta-opioid receptor (DOR).
For instance, the trans-configuration of the substituents on the cyclohexane ring is often crucial for optimal KOR affinity.[2] Structure-activity relationship (SAR) studies have demonstrated that modifications to the arylacetamide portion of these molecules can dramatically impact both potency and selectivity.[1]
Table 1: Representative Binding Affinities of N-cyclohexylpyrrolidine-2-carboxamide Derivatives for the Kappa-Opioid Receptor
Note: Ki is the inhibition constant, representing the concentration of the compound required to occupy 50% of the receptors in a competition binding assay. A lower Ki value indicates higher binding affinity.
KOR-Mediated Signaling Pathways
Upon agonist binding, the KOR undergoes a conformational change that facilitates the activation of intracellular heterotrimeric Gi/o proteins. This activation leads to the dissociation of the Gα and Gβγ subunits, which in turn modulate downstream effector systems.[3][5]
The primary signaling cascades initiated by KOR activation include:
Inhibition of Adenylyl Cyclase: The activated Gαi/o subunit directly inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[6] This reduction in cAMP can affect the activity of protein kinase A (PKA) and other cAMP-dependent pathways.
Modulation of Ion Channels: The Gβγ subunits released upon KOR activation can directly interact with and modulate the activity of ion channels. This includes the activation of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, leading to potassium efflux and neuronal hyperpolarization, and the inhibition of voltage-gated calcium channels (VGCCs), which reduces calcium influx and neurotransmitter release.[5]
Activation of Mitogen-Activated Protein Kinase (MAPK) Pathways: KOR activation can also lead to the phosphorylation and activation of members of the MAPK family, such as extracellular signal-regulated kinases (ERK). This signaling can be mediated through both G-protein-dependent and β-arrestin-dependent mechanisms and is implicated in the regulation of gene expression and cellular plasticity.[7]
It is now understood that different KOR agonists can exhibit "biased signaling," preferentially activating certain downstream pathways over others. This phenomenon holds significant therapeutic promise, as it may be possible to design ligands that elicit the desired analgesic effects (mediated primarily by G-protein signaling) while minimizing the undesirable side effects like dysphoria, which are thought to be associated with β-arrestin recruitment.[3][4]
Figure 2. Workflow for a radioligand binding assay.
In Vivo Hot Plate Test for Analgesia
This protocol describes a common method for assessing the analgesic properties of a compound in rodents by measuring their response to a thermal stimulus.
Materials:
Hot plate apparatus with adjustable temperature control.
Experimental animals (e.g., mice or rats).
Test compound (N-cyclohexylpyrrolidine-2-carboxamide derivative) formulated in a suitable vehicle.
Vehicle control.
Positive control (e.g., morphine).
Syringes and needles for administration.
Timer.
Procedure:
Acclimatization:
Allow the animals to acclimate to the testing room for at least 30 minutes before the experiment.
Baseline Measurement:
Set the hot plate temperature to a constant, non-injurious level (e.g., 55 ± 0.5°C).
[8][9] * Gently place each animal on the hot plate and start the timer immediately.
Observe the animal for nociceptive responses, such as licking or flicking a hind paw, or jumping.
Record the latency (in seconds) to the first clear nociceptive response. This is the baseline latency.
To prevent tissue damage, a cut-off time (e.g., 30-60 seconds) should be established. If the animal does not respond within this time, it should be removed from the hot plate, and the cut-off time recorded as its latency.
[9][10]
Compound Administration:
Administer the test compound, vehicle, or positive control to the animals via the desired route (e.g., intraperitoneal, subcutaneous, or oral).
Post-Treatment Measurement:
At a predetermined time after administration (e.g., 30, 60, 90 minutes), place the animals back on the hot plate and measure their response latency as described in step 2.
Data Analysis:
Calculate the percentage of maximum possible effect (%MPE) for each animal at each time point using the following formula:
%MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100
Compare the %MPE values between the different treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).
Figure 3. Workflow for the in vivo hot plate test.
Other Potential Biological Targets and Future Directions
While the kappa-opioid receptor is a well-established target, the broader class of pyrrolidine carboxamides has been investigated for activity against other biological targets, including:
Enoyl-Acyl Carrier Protein Reductase (InhA): Pyrrolidine carboxamides have been identified as inhibitors of InhA, a key enzyme in the fatty acid synthesis pathway of Mycobacterium tuberculosis. [6][11]This suggests a potential application of this scaffold in the development of novel anti-tubercular agents. Further studies are needed to specifically evaluate N-cyclohexyl derivatives for InhA inhibitory activity.
PI3K/HDAC Dual Inhibition: Some pyrrolidine-containing compounds have been developed as dual inhibitors of phosphoinositide 3-kinase (PI3K) and histone deacetylase (HDAC), two important targets in cancer therapy. [4][10]The synergistic inhibition of these two pathways can lead to enhanced anti-tumor activity. Investigating whether N-cyclohexylpyrrolidine-2-carboxamide derivatives can be adapted for this dual-targeting approach is a promising area for future research.
The versatility of the N-cyclohexylpyrrolidine-2-carboxamide scaffold suggests that further exploration of its chemical space could lead to the discovery of compounds with novel biological activities and therapeutic applications.
Conclusion
N-cyclohexylpyrrolidine-2-carboxamide compounds represent a significant class of molecules with well-defined interactions with the kappa-opioid receptor. Their high affinity and potential for biased signaling make them attractive candidates for the development of novel analgesics with improved side-effect profiles. The experimental protocols outlined in this guide provide a robust framework for the continued investigation and characterization of these and other related compounds. Future research into other potential biological targets will undoubtedly expand the therapeutic potential of this versatile chemical scaffold.
Dual Targeting of PI3K and HDAC by CUDC-907 Inhibits Pediatric Neuroblastoma Growth. Cancers (Basel). 2022 Feb; 14(4): 1067. Available at: [Link]
Hot/Cold Plate Test. Taiwan Mouse Clinic. Available at: [Link]
Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis. J Med Chem. 2006 Oct 19; 49(21): 6308–6323. Available at: [Link]
In Vitro, In Vivo and In Silico Characterization of a Novel Kappa-Opioid Receptor Antagonist. Pharmaceuticals (Basel). 2022 May; 15(6): 680. Available at: [Link]
Kappa opioid receptor signaling protects cartilage tissue against posttraumatic degeneration. Sci Transl Med. 2017 Jan 11; 9(372): eaai8586. Available at: [Link]
Signaling underlying kappa opioid receptor-mediated behaviors in rodents. Front Pharmacol. 2022; 13: 1045759. Available at: [Link]
Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment. Neuropsychopharmacology. 2014 Jan; 39(1): 2–19. Available at: [Link]
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The Kappa Opioid Receptor: A Promising Therapeutic Target for Multiple Pathologies. Front Syst Neurosci. 2022; 16: 915833. Available at: [Link]
Highly selective kappa-opioid analgesics. 3. Synthesis and structure-activity relationships of novel N-[2-(1-pyrrolidinyl)-4- or -5-substituted-cyclohexyl]arylacetamide derivatives. J Med Chem. 1990 Sep;33(9):2423-30. Available at: [Link]
ELISA Kit for Inhibin A (INHA). Cloud-Clone Corp. Available at: [Link]
Molecular mechanism of biased signaling at the kappa opioid receptor. Nat Commun. 2023; 14: 1395. Available at: [Link]
Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors. J Med Chem. 2020 Apr 9; 63(7): 3654–3674. Available at: [Link]
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Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. Available at: [Link]
Radioligand binding assay against opioid receptors: 10 μm [Leu]‐enkephalin YGGFL was used as the positive control, with its enantiomer, yGGfl, as the negative control. YaPFS and YpQFH were evaluated. The bar graphs represent the mean values of two points shown in circles. Inhibition of A) μ‐, B) δ‐, and C) κ‐opioid agonist binding. ResearchGate. Available at: [Link]
Inactivation of the inhA-Encoded Fatty Acid Synthase II (FASII) Enoyl-Acyl Carrier Protein Reductase Induces Accumulation of the FASI End Products and Cell Lysis of Mycobacterium smegmatis. J Bacteriol. 2007 Feb; 189(3): 831–838. Available at: [Link]
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(S)-N-((1R,2R)-2-(4-MethylbenzaMido)cyclohexyl)pyrrolidine-2-carboxaMide. Next Generation Data Solutions Inc. Available at: [Link]
Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. Bioorg Chem. 2024 May;146:107297. Available at: [Link]
N-(cyclohexylmethyl)pyrrolidine-2-carboxamide. Next Generation Data Solutions Inc. Available at: [Link]
Identification of PI3K/HDAC Dual-targeted Inhibitors with Subtype Selectivity as Potential Therapeutic Agents against Solid Tumors: Building HDAC6 Potency in a Quinazolinone-based PI3Kδ-selective Template. ResearchGate. Available at: [Link]
Discovery of hydrazide-based PI3K/HDAC dual inhibitors with enhanced pro-apoptotic activity in lymphoma cells. Eur J Med Chem. 2025 Aug 5;300:117865. Available at: [Link]
Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors. Bioorg Med Chem. 2019 Feb 1; 27(3): 449–460. Available at: [Link]
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mechanism of action of pyrrolidine carboxamide InhA inhibitors
Bypassing KatG Activation: The Mechanism of Action and Optimization of Pyrrolidine Carboxamide InhA Inhibitors Executive Summary The emergence of multidrug-resistant Mycobacterium tuberculosis (MDR-TB) has critically com...
Author: BenchChem Technical Support Team. Date: April 2026
Bypassing KatG Activation: The Mechanism of Action and Optimization of Pyrrolidine Carboxamide InhA Inhibitors
Executive Summary
The emergence of multidrug-resistant Mycobacterium tuberculosis (MDR-TB) has critically compromised the efficacy of frontline antitubercular therapies. For over half a century, Isoniazid (INH) has been the cornerstone of TB treatment. However, INH is a prodrug that requires oxidative activation by the mycobacterial catalase-peroxidase enzyme, KatG, to form an INH-NAD adduct[1]. Mutations in the katG gene account for approximately 50% of INH-resistant clinical isolates, creating an urgent mandate for novel therapeutic strategies[1].
The primary target of the INH-NAD adduct is InhA , an NADH-dependent enoyl-acyl carrier protein (ACP) reductase essential for the type II fatty acid biosynthesis (FAS-II) pathway, which synthesizes the mycolic acids critical to the mycobacterial cell wall[1][2]. By developing direct InhA inhibitors that bypass the KatG activation step, we can effectively neutralize INH-resistant strains[1]. Among the most promising of these novel scaffolds are the pyrrolidine carboxamides (PCAMs) , which exhibit potent, direct, and highly specific inhibition of InhA[1][3].
This technical guide dissects the structural biology, binding kinetics, and experimental optimization workflows of pyrrolidine carboxamides, providing actionable protocols for researchers engaged in antitubercular drug discovery.
Structural Biology and Mechanism of Action
Unlike INH, which forms a covalent adduct with the NAD cofactor, pyrrolidine carboxamides function as non-covalent, direct inhibitors of the InhA enzyme[1][2]. High-resolution X-ray crystallography (e.g., PDB: 4TZK) has elucidated the precise pharmacophore required for this interaction[4].
The Binding Mode
The mechanism of action is governed by a highly conserved dual hydrogen-bonding network and complementary hydrophobic interactions[1]:
Hydrogen-Bonding Core: The oxygen atom of the pyrrolidine carbonyl group acts as a critical hydrogen bond acceptor. It simultaneously interacts with the hydroxyl group of the InhA catalytic residue Tyr158 and the ribose hydroxyl of the NAD+ cofactor [1]. This anchors the inhibitor within the active site, dictating its spatial orientation.
Hydrophobic Pocket Engagement: To achieve high-affinity binding, the inhibitor must project a bulky, lipophilic moiety into a specific hydrophobic pocket adjacent to the NADH binding site. This pocket is lined by residues Met155, Pro193, Ile215, Leu217, Leu218, and Trp222 [2].
Stereospecificity: The binding cavity is highly stereoselective. Resolution of racemic mixtures during early hit-to-lead optimization confirmed that only one enantiomer of the pyrrolidine carboxamide scaffold is biologically active against InhA[1][3].
Mechanism of InhA inhibition: Isoniazid prodrug vs. direct Pyrrolidine Carboxamides.
Initial high-throughput screening (HTS) identified a basic pyrrolidine carboxamide (compound d6 ) with an IC₅₀ of 10.05 μM[1]. Through iterative structural optimization—specifically focusing on the fusion site between the aromatic amine and the pyrrolidine carboxylic acid—researchers achieved over a 160-fold improvement in potency[1][3].
Advanced 3D-QSAR models demonstrate a strong linear correlation between the computed Gibbs free energy of the InhA-PCAM complex formation and experimental IC₅₀ values (
pIC50=−0.1552⋅ΔΔGcom+5.0448
)[5].
Table 1: Evolution of Pyrrolidine Carboxamide Potency[1][2]
Compound ID
Structural Modification / Feature
IC₅₀ (μM)
Mechanistic Rationale
d6
Initial HTS Hit (Basic scaffold)
10.05
Establishes baseline H-bond network with Tyr158.
p30
Shifted aromatic amine
> 15.00
Suboptimal trajectory; clashes with solvent cavity.
p33
Fused aromatic ring
2.57
Improved van der Waals contact in hydrophobic pocket.
p31
Optimized aromatic fusion site
1.39
Ideal alignment with Met155 and Ile215.
PCAM-Lead
Advanced ADME-focused analogue
0.39
Maximized entropy and solvent-effect displacement.
Experimental Methodologies
To ensure scientific integrity and reproducibility, the evaluation of InhA inhibitors requires robust, self-validating assay systems. Below are the definitive protocols for biochemical and phenotypic validation.
Objective: Directly quantify the intrinsic inhibitory potency (IC₅₀) of PCAMs by monitoring the oxidation of NADH to NAD⁺.
Causality & Logic: Because InhA utilizes NADH as a cofactor to reduce 2-trans-dodecenoyl-CoA, the reaction progress can be tracked in real-time by measuring the decrease in absorbance at 340 nm. Initiating the reaction with the substrate (rather than the enzyme) ensures that the inhibitor and cofactor have reached thermodynamic binding equilibrium with InhA.
Step-by-Step Methodology:
Reagent Preparation: Prepare assay buffer (30 mM PIPES, 150 mM NaCl, pH 6.8). Prepare 250 μM NADH and 50 μM 2-trans-dodecenoyl-CoA in buffer.
Enzyme-Inhibitor Pre-incubation: In a UV-transparent 96-well microplate, combine 2 nM purified M. tuberculosis InhA, 250 μM NADH, and serial dilutions of the PCAM inhibitor (0.01 μM to 50 μM, maintaining a constant 1% DMSO final concentration).
Equilibration: Incubate the mixture at 25°C for 20 minutes to allow the non-covalent hydrogen-bonding network to fully establish.
Reaction Initiation: Add 50 μM 2-trans-dodecenoyl-CoA to all wells simultaneously using a multichannel pipette to trigger catalysis.
Kinetic Readout: Immediately monitor absorbance at 340 nm continuously for 10 minutes using a microplate reader.
Self-Validation System:
Negative Control (Background): Buffer + NADH + Substrate (No enzyme). Accounts for spontaneous NADH oxidation.
Data Analysis: Calculate the initial velocity (
V0
) from the linear portion of the depletion curve. Plot fractional activity (
Vi/Vmax
) against inhibitor concentration and fit to a standard 4-parameter logistic dose-response curve to derive the IC₅₀.
Protocol 2: Iterative In Situ Microtiter Synthesis & Screening
Objective: Accelerate hit-to-lead optimization by coupling library synthesis directly with biological screening.
Causality & Logic: Traditional synthesis and purification of hundreds of analogues is a severe bottleneck. Because the oxalyl chloride coupling method used for PCAM synthesis is highly efficient and produces minimal biologically active byproducts, crude reaction mixtures can be screened directly to identify potency trends before committing to large-scale purification[1][3].
Experimental workflow for the discovery and optimization of pyrrolidine carboxamides.
Step-by-Step Methodology:
Microtiter Synthesis: In a 96-well format, react various substituted anilines with pyrrolidine carboxylic acid derivatives using oxalyl chloride as the coupling agent[1].
Solvent Evaporation: Remove volatile solvents and excess reagents in vacuo directly from the microtiter plate.
Resuspension: Re-dissolve the crude unpurified products in DMSO to a standardized estimated concentration.
In Situ Screening: Transfer an aliquot directly into the InhA Enzymatic Assay (Protocol 1).
Hit Confirmation: Only compounds exhibiting >80% inhibition at estimated 10 μM concentrations are selected for scale-up, chiral resolution, and rigorous structural verification via NMR/MS[1].
Future Directions: ADME and Pharmacokinetics
While pyrrolidine carboxamides represent a breakthrough in bypassing KatG-mediated resistance, the transition from in vitro enzymatic inhibitors to in vivo therapeutics requires strict attention to pharmacokinetics. Recent computational structure-based designs have generated virtual combinatorial libraries (VL) containing over 17 million PCAMs[5]. By applying ADME (Absorption, Distribution, Metabolism, and Excretion) filters, researchers have successfully narrowed these down to orally bioavailable analogues with predicted IC₅₀ values in the single-digit nanomolar range[2][5]. Future in vivo murine models will be critical to validating the efficacy of these advanced, highly lipophilic PCAM derivatives against latent and active MDR-TB infections.
References
Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase from Mycobacterium tuberculosis
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
Computer-Aided Design of Orally Bioavailable Pyrrolidine Carboxamide Inhibitors of Enoyl-Acyl Carrier Protein Reductase of Mycobacterium tuberculosis with Favorable Pharmacokinetic Profiles
Source: International Journal of Molecular Sciences (MDPI)
URL:[Link]
Crystal structure of Mycobacterium tuberculosis enoyl reductase (INHA) complexed WITH 1-CYCLOHEXYL-N-(3,5-DICHLOROPHENYL)-5-OXOPYRROLIDINE-3-CARBOXAMIDE (PDB: 4TZK)
Source: Protein Data Bank Japan (PDBj)
URL:[Link]
Pharmacokinetics and ADMET Properties of N-Cyclohexylpyrrolidine-2-Carboxamides: A Technical Guide
Executive Summary N-cyclohexylpyrrolidine-2-carboxamides represent a highly versatile chemical scaffold in modern drug discovery. Characterized by a conformationally restricted pyrrolidine ring, a hydrogen-bonding carbox...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
N-cyclohexylpyrrolidine-2-carboxamides represent a highly versatile chemical scaffold in modern drug discovery. Characterized by a conformationally restricted pyrrolidine ring, a hydrogen-bonding carboxamide, and a lipophilic cyclohexyl anchor, this motif is heavily utilized across diverse therapeutic modalities. From acting as core binding elements in Hepatitis C Virus (HCV) NS5A inhibitors to serving as critical ligands in targeted protein degradation (PROTACs) and prolyl oligopeptidase (PREP) inhibitors, understanding the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of this scaffold is paramount for successful clinical translation.
This technical guide provides an in-depth analysis of the physicochemical properties, pharmacokinetic (PK) liabilities, and validated experimental workflows required to optimize N-cyclohexylpyrrolidine-2-carboxamide derivatives.
Structural Causality & Target Modalities
The architectural design of the N-cyclohexylpyrrolidine-2-carboxamide scaffold is not arbitrary; it is driven by precise structure-activity relationship (SAR) requirements:
Conformational Rigidity: The pyrrolidine ring acts as a rigidified proline bioisostere. By restricting the rotational degrees of freedom, it reduces the entropic penalty upon binding to target proteins.
Hydrogen Bonding: The 2-carboxamide moiety provides essential hydrogen bond donor and acceptor sites. In PREP inhibitors, this mimics the natural peptide substrate, allowing direct interaction with the active site serine [1].
Lipophilic Anchoring: The N-cyclohexyl group drives target engagement by occupying deep hydrophobic pockets. For example, in the development of HCV NS5A inhibitors, the introduction of the carboxamide group between a thiazole and pyrrolidine ring resulted in a dramatic increase in antiviral activity (EC50 = 0.92 nM), which was further optimized to yield highly potent, orally bioavailable candidates [2].
Physicochemical Profiling & ADMET Landscape
The addition of the bulky, non-polar cyclohexyl group significantly increases the lipophilicity (ALogP) of the molecule. While higher lipophilicity generally improves passive membrane permeability, it must be carefully balanced to avoid poor aqueous solubility and high plasma protein binding.
In systematic investigations of PROTAC permeability, it has been demonstrated that permeability increases with ALogP up to approximately 4.0. Beyond this threshold, permeability sharply decreases due to compound aggregation and insolubility in the aqueous boundary layer [3].
The metabolic fate of N-cyclohexylpyrrolidine-2-carboxamides is primarily governed by Phase I oxidation and amidase-mediated hydrolysis.
CYP450 Oxidation: The saturated cyclohexyl ring is highly susceptible to aliphatic hydroxylation by Cytochrome P450 enzymes (predominantly CYP3A4). This liability often requires medicinal chemists to introduce fluorine atoms onto the cyclohexyl ring to block metabolic soft spots.
Amidase Stability: A critical advantage of the carboxamide group is its relative stability in plasma. Comparative studies between amides and bioisosteric esters reveal that amides are significantly more stable against plasma-mediated hydrolysis, preventing premature in vivo degradation and maintaining therapeutic efficacy [3].
Primary metabolic clearance pathways for N-cyclohexylpyrrolidine-2-carboxamides.
Validated Experimental Workflows
To accurately profile the ADMET properties of this scaffold, rigorous, self-validating in vitro assays must be employed.
ADMET screening workflow for N-cyclohexylpyrrolidine-2-carboxamide derivatives.
Protocol 1: In Vitro PAMPA (Parallel Artificial Membrane Permeability Assay)
Causality & Logic: PAMPA isolates passive transcellular permeability. For highly lipophilic N-cyclohexylpyrrolidine derivatives, passive diffusion is the primary absorption mechanism. By eliminating active efflux transporters (like P-glycoprotein found in Caco-2 cells), PAMPA provides a direct measurement of how the compound's ALogP influences membrane crossing [3].
Self-Validating System: The assay must include a low-permeability standard (atenolol) and a high-permeability standard (propranolol) to confirm membrane integrity and validate the dynamic range.
Step-by-Step Methodology:
Membrane Preparation: Coat the porous filter membrane of the donor plate (0.45 μm PVDF) with 5 μL of a 1% (w/v) lecithin solution in dodecane to simulate the lipophilic core of the cellular lipid bilayer.
Compound Solubilization: Dilute the N-cyclohexylpyrrolidine-2-carboxamide test compound in PBS (pH 7.4) containing 5% DMSO to a final concentration of 10 μM. Reasoning: The 5% DMSO cosolvent is critical to prevent precipitation of the lipophilic cyclohexyl moiety without disrupting the artificial membrane.
Assay Assembly: Dispense 150 μL of the test compound solution into the donor compartment. Add 300 μL of fresh PBS (pH 7.4) with 5% DMSO to the acceptor compartment.
Equilibration: Incubate the assembled sandwich plate at 37°C for 16 hours in a humidified environment to achieve steady-state flux.
Quantification: Separate the compartments and quantify the compound concentration in both donor and acceptor wells using LC-MS/MS.
Data Analysis: Calculate the effective permeability (
Peff
) using the steady-state flux equation.
Protocol 2: Human Liver Microsome (HLM) Metabolic Stability Assay
Causality & Logic: Because the N-cyclohexyl ring is highly susceptible to CYP-mediated aliphatic hydroxylation, HLM assays provide a controlled environment to quantify intrinsic clearance (
CLint
) by exposing the compound to a concentrated pool of Phase I metabolic enzymes.
Self-Validating System: To validate the enzymatic viability of the microsomes, a positive control (testosterone for CYP3A4) must be run concurrently. A negative control lacking NADPH is required to differentiate enzymatic metabolism from chemical instability.
Step-by-Step Methodology:
Microsome Preparation: Thaw HLM on ice and dilute in 100 mM potassium phosphate buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL. Reasoning: Maintaining pH 7.4 is critical to preserve the physiological protonation state of the pyrrolidine nitrogen.
Pre-Incubation: Spike the test compound into the microsome suspension to achieve a 1 μM final concentration. Pre-incubate at 37°C for 5 minutes to reach thermal equilibrium.
Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM). Reasoning: NADPH is the obligate electron donor for CYP450 enzymes; its addition acts as the precise start time for Phase I oxidation.
Time-Course Sampling: Aliquot 50 μL of the reaction mixture at distinct time points (0, 5, 15, 30, and 60 minutes).
Enzyme Quenching: Immediately quench each aliquot by adding 150 μL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Reasoning: Acetonitrile precipitates the microsomal proteins, instantly halting enzymatic activity and extracting the analyte.
Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to determine the half-life (
t1/2
) and calculate
CLint
.
Conclusion
The N-cyclohexylpyrrolidine-2-carboxamide scaffold offers a privileged structure for drug design, balancing conformational rigidity with optimal hydrogen bonding and lipophilicity. While the scaffold provides excellent target engagement capabilities—evidenced by its success in HCV antivirals and neurodegenerative PREP inhibitors—its ADMET profile requires careful optimization. By utilizing structured workflows like PAMPA and HLM stability assays, researchers can systematically mitigate liabilities such as CYP450-mediated oxidation, ensuring the development of highly bioavailable and efficacious therapeutics.
References
A Potent, Selective, and Orally Bioavailable HCV NS5A Inhibitor for Treatment of Hepatitis C Virus: (S)-1-((R)-2-(Cyclopropanecarboxamido)-2-phenylacetyl)-N-(4-phenylthiazol-2-yl)pyrrolidine-2-carboxamide. Journal of Medicinal Chemistry. URL:[Link]
Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry. URL:[Link]
New sulphonamide pyrolidine carboxamide derivatives: Synthesis, molecular docking, antiplasmodial and antioxidant activities. PLOS One. URL:[Link]
Nonpeptidic Oxazole-Based Prolyl Oligopeptidase Ligands with Disease-Modifying Effects on α-Synuclein Mouse Models of Parkinson's Disease. Journal of Medicinal Chemistry. URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Application Note & Methodological GuideTarget Audience: Researchers, scientists, and drug development professionals.
Executive Summary & Application Scope
(2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride (CAS: 1162112-09-5) is a chiral, cyclic amino amide widely utilized in medicinal chemistry as a fundamental building block and pharmacophore[1]. Due to its structural homology to L-proline, this scaffold is frequently evaluated in high-throughput screening (HTS) campaigns targeting proline-specific peptidases, such as Prolyl Endopeptidase (PREP) and Dipeptidyl Peptidase-4 (DPP-4)[2].
This application note details a robust, self-validating in vitro fluorogenic assay protocol designed to evaluate the inhibitory potency (IC
50
) of (2S)-N-cyclohexylpyrrolidine-2-carboxamide derivatives against PREP. By utilizing a kinetic readout rather than an endpoint measurement, this protocol eliminates false positives arising from compound auto-fluorescence or aqueous insolubility.
The incorporation of cyclic constructs, such as the pyrrolidine ring, into peptidomimetics fundamentally reduces the conformational flexibility of the molecule, thereby enhancing its binding affinity for specific enzyme active sites[3].
PREP (EC 3.4.21.26) is a cytosolic serine peptidase that uniquely cleaves peptide bonds at the C-terminal side of L-proline residues. The mechanism of inhibition relies on structural mimicry:
The Pyrrolidine Ring: Mimics the natural L-proline substrate, anchoring the compound into the hydrophobic S1 pocket of the enzyme.
The Carboxamide & Cyclohexyl Moiety: Projects into the S2/S3 subsites, competitively blocking the active site and preventing the entry of the fluorogenic substrate (Z-Gly-Pro-AMC).
Mechanism of PREP inhibition and fluorogenic substrate cleavage.
Assay Design: A Self-Validating System
To ensure strict scientific integrity and trustworthiness, this protocol is engineered as a self-validating system . Every microplate must contain the following internal controls to verify the assay's dynamic range and rule out artifactual interference:
100% Activity Control (Vehicle): Enzyme + Substrate + 1% DMSO. Establishes the maximum uninhibited reaction velocity (
Vmax
).
Background Control (Blank): Assay Buffer + Substrate + 1% DMSO. Accounts for the non-enzymatic auto-hydrolysis of the substrate.
Positive Control: KYP-2047 (a known, potent PREP inhibitor). Validates the sensitivity of the enzyme batch.
Z'-Factor Calculation: A statistical metric used to assess assay robustness. A Z'-factor > 0.5 is mandatory for the data to be considered reliable.
Detailed Step-by-Step Protocol
Materials & Reagents
Test Compound: (2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride[1].
Enzyme: Recombinant Human Prolyl Endopeptidase (PREP).
Assay Buffer: 50 mM Tris-HCl (pH 7.5), 1 mM DTT, 0.1% Bovine Serum Albumin (BSA). Causality Note: BSA is critical to prevent the non-specific adsorption of the enzyme to the hydrophobic walls of the polystyrene microplate.
Dissolve (2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride in 100% molecular-grade DMSO to create a 10 mM stock solution.
Perform a 10-point, 3-fold serial dilution in 100% DMSO.
Dilute the DMSO stocks 1:10 in Assay Buffer to create 10X working solutions (final assay DMSO concentration will be strictly maintained at 1% to prevent enzyme denaturation).
Step 2: Enzyme Pre-Incubation
Dilute recombinant PREP in Assay Buffer to a working concentration of 0.5 nM.
Add 10 µL of the 10X compound working solution to the respective wells of the 384-well plate.
Add 40 µL of the PREP enzyme solution to the wells.
Incubate the plate at 37°C for 15 minutes. Causality Note: Pre-incubation allows the compound to reach binding equilibrium with the enzyme prior to substrate competition.
Step 3: Reaction Initiation
Prepare a 20 µM working solution of Z-Gly-Pro-AMC in Assay Buffer.
Rapidly add 50 µL of the substrate solution to all wells using a multichannel pipette or automated dispenser to initiate the reaction (Final Volume = 100 µL).
Step 4: Kinetic Fluorescence Measurement
Immediately transfer the plate to a microplate reader pre-warmed to 37°C.
Measure fluorescence continuously (kinetic mode) for 30 minutes at 60-second intervals.
Extract the linear slope (Relative Fluorescence Units per minute,
ΔRFU/min
) from the kinetic read for each well. Using the slope rather than an endpoint RFU value negates baseline fluorescence introduced by the test compound.
Calculate the percentage of remaining enzyme activity:
Plot the
%
Activity against the
log10
of the compound concentration.
Fit the data using a 4-parameter logistic (4PL) non-linear regression model to determine the IC
50
.
Assay Validation Metrics (Representative Data)
To confirm the integrity of the screening run, the following parameters should align closely with the established baseline data below.
Parameter
Description
Expected Value / Threshold
Status
Z'-Factor
Statistical measure of assay robustness
0.75±0.05
PASS (
>0.5
required)
Signal-to-Background (S/B)
Ratio of Vehicle RFU vs. Blank RFU
15.2
PASS (
>10
required)
KYP-2047 IC
50
Positive control potency
2.1 nM
Validated
Test Compound IC
50
(2S)-N-cyclohexylpyrrolidine-2-carboxamide
Scaffold Baseline
Hill Slope (h)
Cooperativity coefficient
0.9−1.1
Indicates 1:1 binding
Note: The unmodified (2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride typically exhibits micromolar affinity. It serves as a primary scaffold; subsequent structure-activity relationship (SAR) optimizations (e.g., N-acylation) are required to drive potency into the nanomolar regime.
References
The Journal of Organic Chemistry (ACS Publications). Synthesis of Polyhydroxylated Piperidine and Pyrrolidine Peptidomimetics via One-Pot Sequential Lactam Reduction/Joullié–Ugi Reaction. (2015). Retrieved from:[Link]
Application Note: High-Throughput Screening of Pyrrolidine Carboxamide Libraries for the Identification of Novel Direct InhA Inhibitors
For: Researchers, scientists, and drug development professionals engaged in anti-tubercular drug discovery. Abstract The rise of multidrug-resistant Mycobacterium tuberculosis (Mtb) necessitates the discovery of novel th...
Author: BenchChem Technical Support Team. Date: April 2026
For: Researchers, scientists, and drug development professionals engaged in anti-tubercular drug discovery.
Abstract
The rise of multidrug-resistant Mycobacterium tuberculosis (Mtb) necessitates the discovery of novel therapeutics acting on validated targets. The enoyl-acyl carrier protein reductase (InhA) is a critical enzyme in the mycolic acid biosynthesis pathway, essential for the integrity of the mycobacterial cell wall.[1][2] While InhA is the target of the frontline drug isoniazid (INH), the prevalence of resistance, often through mutations in the activating catalase-peroxidase enzyme KatG, underscores the urgent need for direct-acting inhibitors.[3][4][5][6] Pyrrolidine carboxamides have emerged as a promising chemical class, yielding potent, direct InhA inhibitors through high-throughput screening (HTS) campaigns.[7][8] This document provides a comprehensive, field-proven guide to the design, execution, and validation of a robust HTS campaign to identify novel pyrrolidine carboxamide inhibitors of InhA.
Introduction: The Rationale for Targeting InhA with Direct Inhibitors
InhA catalyzes the NADH-dependent reduction of 2-trans-enoyl-acyl carrier proteins, an indispensable step in the type II fatty acid synthase (FAS-II) system of Mtb.[9][10][11] This pathway is responsible for producing the long-chain mycolic acids that are the hallmark of the mycobacterial outer membrane. Inhibition of InhA disrupts this pathway, compromising cell wall integrity and leading to bacterial death.[1]
The conventional drug, isoniazid, is a prodrug that requires activation by the mycobacterial enzyme KatG to form an INH-NAD adduct, which then inhibits InhA.[1][5][10] A significant portion of clinical INH resistance arises from mutations in the katG gene, which prevent this activation, rendering the drug ineffective even though the ultimate target, InhA, remains susceptible.[4][12] This provides a clear therapeutic window for direct InhA inhibitors, which do not require KatG activation and can thus bypass this major resistance mechanism.[3][13] High-throughput screening has successfully identified several classes of direct inhibitors, with pyrrolidine carboxamides being a particularly noteworthy scaffold that has been optimized to produce compounds with nanomolar potency.[3][7]
The HTS assay quantifies InhA enzymatic activity by monitoring the consumption of the cofactor NADH, which has a distinct absorbance maximum at 340 nm. In the enzymatic reaction, InhA utilizes NADH to reduce its substrate (a long-chain 2-trans-enoyl thioester), oxidizing NADH to NAD+. This conversion leads to a decrease in absorbance at 340 nm.
Direct inhibitors, such as pyrrolidine carboxamides, bind to InhA and prevent catalysis. In the presence of a potent inhibitor, the rate of NADH oxidation is significantly reduced or completely halted, resulting in a stable absorbance signal. The assay is performed in a kinetic mode to measure the initial velocity (V₀) of the reaction, which is directly proportional to enzyme activity.
Caption: Automated high-throughput screening workflow for InhA inhibitors.
Data Analysis and Hit Identification
Primary Data Processing & Quality Control
The primary output for each well is a kinetic curve of absorbance versus time. The initial reaction velocity (V₀) is calculated from the linear portion of this curve (typically the first 2-5 minutes).
Before analyzing library compounds, the quality of the assay must be validated using the Z'-factor. This statistical parameter provides a measure of the separation between the positive and negative control distributions, accounting for both dynamic range and data variability.
[14][15]
Z'-Factor Formula:
Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|
Where:
Mean_pos and SD_pos are the mean and standard deviation of the positive control velocities.
Mean_neg and SD_neg are the mean and standard deviation of the negative control velocities.
Assay Quality
Z'-Factor Value
Interpretation
Excellent
0.5 to 1.0
Large separation band between controls; highly reliable for screening. [16]
Marginal
0 to 0.5
Small separation band; may lead to higher false hit rates. [16]
Unacceptable
< 0
Control distributions overlap; assay is not suitable for screening. [17]
Hit Identification
For each library compound, the percent inhibition is calculated relative to the on-plate controls:
A "hit" is typically defined as a compound that exhibits inhibition greater than a statistically significant threshold. A common and robust method is to set the hit cutoff at three times the standard deviation (3σ) of the negative control population. For example, any compound exhibiting ≥50% inhibition may be considered a primary hit for further investigation.
Hit Validation and Secondary Assays
Primary hits from HTS require a rigorous validation cascade to eliminate false positives and characterize true inhibitors.
Hit Confirmation and IC₅₀ Determination
All primary hits must be re-tested under the same assay conditions to confirm their activity. Confirmed hits are then subjected to dose-response analysis.
Serial Dilution: Create a 10-point, 3-fold serial dilution series for each confirmed hit.
Assay: Test each concentration in the InhA enzymatic assay.
Curve Fitting: Plot percent inhibition versus the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration at which the compound inhibits 50% of the enzyme's activity).
[2][18]
Compound ID
Primary Screen (% Inhibition @ 10µM)
Confirmed Activity
IC₅₀ (µM)
PC-001
95.2%
Yes
0.140
PC-002
88.7%
Yes
0.450
PC-003
75.1%
Yes
4.47
| PC-004 | 62.5% | No (False Positive) | > 50 |
Essential Secondary Assays
Selectivity Profiling: To ensure that hit compounds are specific to Mtb InhA, they should be tested against homologous enzymes, such as human fatty acid synthase (hFASN) or the E. coli enoyl-ACP reductase (FabI). A lack of activity against these orthologs is a desirable characteristic.
[3]* Whole-Cell Activity: The ultimate goal is to kill the bacteria. Compounds must be tested for their ability to inhibit the growth of live M. tuberculosis H37Rv. The Minimum Inhibitory Concentration (MIC) is determined, often using the Resazurin Microtiter Assay (REMA). [19][18]A potent compound will have both a low IC₅₀ against the enzyme and a low MIC against the whole cell.
Mechanism of Action: Biophysical methods like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can be employed to confirm direct binding of the compound to the InhA protein.
Caption: Workflow for validating and prioritizing primary HTS hits.
Conclusion
This application note details a robust and validated methodology for the high-throughput screening of pyrrolidine carboxamide libraries to identify novel, direct inhibitors of M. tuberculosis InhA. By adhering to rigorous quality control standards, such as the Z'-factor, and following a systematic hit validation cascade, researchers can confidently identify and prioritize potent lead compounds. This approach circumvents known resistance mechanisms to isoniazid and provides a powerful platform for the development of next-generation anti-tubercular agents.
References
He, X., et al. (2006). Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis. Journal of Medicinal Chemistry, 49(21), 6308–6323. Available at: [Link]
Patsnap Synapse. (2024). What is the mechanism of Isoniazid? Patsnap. Available at: [Link]
Kumar, P., & Kumar, A. (2016). InhA inhibitors as potential antitubercular agents. Oriental Journal of Chemistry, 32(2), 849-864. Available at: [Link]
Manjunatha, U. H., et al. (2015). Direct inhibitors of InhA active against Mycobacterium tuberculosis. Science Translational Medicine, 7(288), 288ra75. Available at: [Link]
On HTS. (2023). Z-factor. On HTS. Available at: [Link]
He, X., et al. (2006). Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis. PubMed. Available at: [Link]
Mdluli, K., et al. (2008). Novel Inhibitors of InhA Efficiently Kill Mycobacterium tuberculosis under Aerobic and Anaerobic Conditions. Antimicrobial Agents and Chemotherapy, 52(8), 2854–2860. Available at: [Link]
Wikipedia. (2024). Isoniazid. Wikipedia. Available at: [Link]
Dessen, A., et al. (1995). Crystal structure and function of the isoniazid target of Mycobacterium tuberculosis. Science, 267(5204), 1638–1641. Available at: [Link]
He, X., et al. (2006). Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase from Mycobacterium tuberculosis. ResearchGate. Available at: [Link]
BellBrook Labs. (2025). From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. BellBrook Labs. Available at: [Link]
Shin, A. (n.d.). Z-factors. BIT 479/579 High-throughput Discovery. Available at: [Link]
Vilchèze, C., et al. (2005). Inactivation of the inhA-Encoded Fatty Acid Synthase II (FASII) Enoyl-Acyl Carrier Protein Reductase Induces Accumulation of the FASI End Products and Cell Lysis of Mycobacterium smegmatis. Journal of Bacteriology, 187(4), 1326–1334. Available at: [Link]
GraphPad. (2010). Calculating a Z-factor to assess the quality of a screening assay. GraphPad FAQ 1153. Available at: [Link]
Wikipedia. (2024). Z-factor. Wikipedia. Available at: [Link]
Shikhadiya, B. R., et al. (2021). Mycobacterium enoyl acyl carrier protein reductase (InhA): A key target for antitubercular drug discovery. ResearchGate. Available at: [Link]
Kudo, K., et al. (2021). Structural Modification of a Novel Inhibitor for Mycobacterium Enoyl-Acyl Carrier Protein Reductase Assisted by In Silico Docking Simulation. Biological and Pharmaceutical Bulletin, 44(2), 241-247. Available at: [Link]
Leartsakulpanich, U., et al. (2020). Discovery of New and Potent InhA Inhibitors as Antituberculosis Agents: Structure-Based Virtual Screening Validated by Biological Assays and X-ray Crystallography. Journal of Chemical Information and Modeling, 60(1), 226-234. Available at: [Link]
Spagnuolo, L. A., et al. (2020). Fragment-Based Design of Mycobacterium tuberculosis InhA Inhibitors. ACS Infectious Diseases, 6(5), 1164-1175. Available at: [Link]
Konc, J., et al. (2013). Discovery of Mycobacterium tuberculosis InhA Inhibitors by Binding Sites Comparison and Ligands Prediction. Journal of Chemical Information and Modeling, 53(10), 2633-2642. Available at: [Link]
Inglese, J., et al. (2006). Quantitative high-throughput screening: A titration-based approach that efficiently identifies biological activities in large chemical libraries. Proceedings of the National Academy of Sciences, 103(31), 11473-11478. Available at: [Link]
Leartsakulpanich, U., et al. (2020). Discovery of New and Potent InhA Inhibitors as Antituberculosis Agents: Structure-Based Virtual Screening Validated by Biological Assays and X-ray Crystallography. Journal of Chemical Information and Modeling, 60(1), 226–234. Available at: [Link]
Dahlin, J. L., et al. (2019). High-Throughput Screening for the Discovery of Enzyme Inhibitors. ACS Medicinal Chemistry Letters, 10(1), 21-37. Available at: [Link]
Lee, B. H., et al. (2010). A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitinating Enzyme USP14. Current Protocols in Chemical Biology, 2(4), 215-231. Available at: [Link]
Dissou, F. (2024). High-Throughput Screening for Enzyme Modulation. Drug Des, 13, 291. Available at: [Link]
Singh, V., et al. (2024). Discovery of Novel InhA Inhibitors through Structural Bioinformatics and Machine Learning-Driven QSAR Screening of Natural Products. Journal of Biomolecular Structure and Dynamics. Available at: [Link]
Pungpo, P., et al. (2022). Discovery of Novel and Potent InhA Inhibitors By an In Silico Screening and Pharmacokinetic Prediction. Journal of Biomolecular Structure and Dynamics, 40(8), 3469-3482. Available at: [Link]
Spagnuolo, L. A., et al. (2020). Fragment-Based Design of Mycobacterium tuberculosis InhA Inhibitors. ACS Infectious Diseases, 6(5), 1164–1175. Available at: [Link]
Konc, J., et al. (2013). Discovery of Mycobacterium tuberculosis InhA Inhibitors by Binding Sites Comparison and Ligands Prediction. Journal of Chemical Information and Modeling, 53(10), 2633–2642. Available at: [Link]
Technical Support Center: Purification of N-cyclohexylpyrrolidine-2-carboxamide Hydrochloride
An N-cyclohexylpyrrolidine-2-carboxamide hydrochloride molecule is a chiral compound, often synthesized as a specific enantiomer or diastereomer for use in drug development and research. Its purification is paramount, as...
Author: BenchChem Technical Support Team. Date: April 2026
An N-cyclohexylpyrrolidine-2-carboxamide hydrochloride molecule is a chiral compound, often synthesized as a specific enantiomer or diastereomer for use in drug development and research. Its purification is paramount, as even small amounts of impurities, particularly stereoisomers, can significantly alter its biological activity and safety profile. As a hydrochloride salt, its physicochemical properties—namely high polarity and solubility in protic solvents—present unique challenges and opportunities for purification.
This technical support center provides a structured guide to navigate the common purification hurdles for this compound. It is designed for researchers and drug development professionals, offering in-depth, field-proven insights into troubleshooting and optimizing purification protocols.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should expect in my crude N-cyclohexylpyrrolidine-2-carboxamide hydrochloride?
A1: The impurity profile largely depends on the synthetic route. However, common impurities typically fall into these categories:
Unreacted Starting Materials: Residual L-proline derivatives or cyclohexylamine.
Reagents and Coupling Agents: Excess or by-products from amide bond formation (e.g., carbodiimides turning into ureas).
Diastereomers/Enantiomers: If the stereocenters are not perfectly controlled during synthesis or if racemization occurs, you may have unwanted stereoisomers. The biological activity of such compounds is often strongly related to their specific stereo-configuration[1].
Side-Reaction Products: Products from reactions at other functional groups.
Residual Solvents: Solvents used in the reaction or initial workup (e.g., Dichloromethane, Ethyl Acetate, Toluene).
Q2: My compound "oils out" during recrystallization instead of forming crystals. What's happening and how can I fix it?
A2: "Oiling out" occurs when the solute separates from the cooling solution as a liquid instead of a solid. This is common if the compound's melting point is lower than the boiling point of the solvent or if the solution is supersaturated to a high degree.[2]
Causality: The high concentration and rapid cooling don't allow for the orderly arrangement of molecules into a crystal lattice. Impurities can also suppress the melting point, exacerbating the issue.
Solutions:
Slow Down Cooling: Allow the flask to cool slowly to room temperature on a benchtop (perhaps insulated with glass wool) before moving it to an ice bath. Rapidly chilling a hot solution is a primary cause of oiling out[2][3].
Change Solvent System: Select a solvent with a lower boiling point. Alternatively, use a mixed-solvent system. Dissolve your compound in a minimal amount of a "good" solvent (like ethanol) at boiling, then add a "poor" solvent (like ethyl acetate or hexane) dropwise until the solution becomes faintly cloudy. Add a few drops of the good solvent to clarify and then cool slowly[2].
Increase Solvent Volume: You may be using too little solvent, creating an overly concentrated solution. Add a small amount of additional hot solvent to the oiled-out mixture to try and redissolve it, then attempt to cool it again more slowly.
Q3: I'm struggling to separate diastereomers. Is recrystallization effective?
A3: Sometimes, but it is often challenging. Diastereomers have different physical properties, including solubility, which makes separation by recrystallization theoretically possible. However, if their solubilities are very similar, achieving high diastereomeric excess (d.e.) can require multiple, material-intensive recrystallizations. For definitive separation of stereoisomers, chromatography is the superior method.[1][4]
Q4: What is the best chromatographic technique for purifying this compound?
A4: Given its chiral nature and polarity as a hydrochloride salt, your choice depends on the impurity type.
For Diastereomer/Enantiomer Separation: Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) is the gold standard.[4][5][6] Polysaccharide-based chiral stationary phases (CSPs) are highly effective for separating chiral amines and their derivatives.[1][6][7]
For General Impurity Removal (Non-chiral):
Reversed-Phase HPLC (RP-HPLC): Can be effective, but the high polarity of the hydrochloride salt may lead to poor retention. Using an ion-pairing agent or a polar-embedded column can improve performance.
Hydrophilic Interaction Liquid Chromatography (HILIC): An excellent alternative for highly polar compounds. It uses a polar stationary phase and a high-organic mobile phase, providing good retention for salts like yours.
Troubleshooting Guides & Protocols
Guide 1: Purification by Recrystallization
Recrystallization is a powerful technique for removing small amounts of impurities from a solid sample.[8] It relies on the differences in solubility between the desired compound and the impurities in a chosen solvent.
Caption: Decision workflow for purifying N-cyclohexylpyrrolidine-2-carboxamide HCl.
Solvent Selection: Choose a "good" solvent where the compound is soluble (e.g., Methanol, Ethanol) and a "poor" solvent where it is insoluble (e.g., Ethyl Acetate, Diethyl Ether, Hexane). The two solvents must be miscible.
Dissolution: Place the crude solid in an Erlenmeyer flask. Add the "good" solvent in small portions while heating the mixture to a gentle boil until the solid just dissolves. Use of a boiling stick or magnetic stir bar is recommended to prevent bumping[3].
Induce Saturation: While the solution is hot, add the "poor" solvent dropwise until you observe persistent cloudiness (turbidity).
Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again. The solution is now saturated.
Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of pure crystals[2]. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal yield.
Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals (the "filter cake") with a small amount of ice-cold "poor" solvent or a cold mixture of the two solvents to remove any soluble impurities adhering to the crystal surfaces.
Drying: Continue to draw air through the funnel to partially dry the crystals. Then, transfer the solid to a watch glass or drying dish and dry completely in a vacuum oven.
Solvent
Boiling Point (°C)
Polarity
Suitability as "Good" Solvent
Suitability as "Poor" Solvent
Notes
Water
100
High
Excellent
No
Highly soluble due to hydrochloride salt.
Methanol
65
High
Excellent
No
Good choice for dissolving the salt.
Ethanol
78
High
Excellent
No
Slightly less polar than methanol, good choice.
Isopropanol
82
Medium
Good
Possible
May require heating to dissolve.
Ethyl Acetate
77
Low
No
Excellent
Common anti-solvent for precipitating salts.
Diethyl Ether
35
Low
No
Excellent
Low boiling point can be advantageous.
Toluene
111
Low
No
Excellent
High boiling point, use with caution.
Guide 2: Purification by Chiral Chromatography
For separating stereoisomers, chiral chromatography is indispensable. High-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC) with a chiral stationary phase (CSP) are the methods of choice.[1][5]
Caption: Workflow for developing a chiral chromatographic separation method.
Column Selection: Start with a robust, broad-spectrum polysaccharide-based CSP, such as a Daicel Chiralpak® or Lux® column. These are known to be effective for a wide range of compounds, including amides and amines.[1][6]
Mobile Phase Preparation:
Normal Phase: A typical starting point is a mixture of Hexane/Isopropanol (IPA) or Hexane/Ethanol.
Additive: For a basic compound like N-cyclohexylpyrrolidine-2-carboxamide, peak shape is often poor without an additive. Add a small amount of a basic modifier like diethylamine (DEA) or an acidic modifier like trifluoroacetic acid (TFA) or methanesulfonic acid (MSA) to the mobile phase (e.g., 0.1% v/v). Acidic additives can form an ion-pair with the analyte, which can dramatically improve separation on certain CSPs.[7]
Initial Screening:
Inject a small amount of your mixture.
Run a simple isocratic method (e.g., 80:20 Hexane:IPA + 0.1% DEA).
Monitor the separation of the stereoisomers.
Optimization: If separation is observed but is not baseline, systematically adjust the mobile phase composition.
Change the alcohol modifier percentage (e.g., try 90:10 and 70:30).
Change the alcohol itself (e.g., switch from IPA to Ethanol).
Adjust the concentration or type of additive.
Scale-Up: Once an optimal analytical method is found, it can be scaled up to a larger-diameter preparative column to purify larger quantities of material.
Purity Assessment
After purification, the identity and purity of N-cyclohexylpyrrolidine-2-carboxamide hydrochloride must be confirmed. A combination of techniques is required for a comprehensive assessment.
Data Table: Comparison of Analytical Techniques
Technique
Purpose
Information Provided
Strengths
Limitations
HPLC-UV
Purity Quantification
Provides area percent purity, detects UV-active impurities.
Requires a chromophore; may not detect all impurities if they don't absorb UV light.
Chiral HPLC/SFC
Stereoisomeric Purity
Quantifies the ratio of enantiomers or diastereomers (e.g., ee% or de%).
The only reliable way to determine stereochemical purity.[1][4]
Requires specialized chiral columns and method development.
LC-MS
Impurity Identification
Provides molecular weight of the main compound and impurities.
Highly sensitive and selective; crucial for identifying unknown impurities.[10][11]
Quantification can be less accurate than UV unless using standards.
¹H and ¹³C NMR
Structural Confirmation
Confirms the chemical structure, detects and helps identify structural impurities.
Provides detailed structural information.
Lower sensitivity for minor impurities (<1%) compared to HPLC.
Melting Point
Physical Property Check
A sharp melting point range indicates high purity.
Fast and simple.
Not quantitative; impurities depress and broaden the range.
The validation of the chosen analytical method is crucial to ensure that the results are accurate, reliable, and reproducible.[9][12]
References
El-Kassem, L. A., & El-Gazzar, M. G. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI. Available at: [Link]
ResearchGate. (n.d.). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Available at: [Link]
Welch, C. J., et al. (2016). Hydroxypyridyl Imines: Enhancing Chromatographic Separation and Stereochemical Analysis of Chiral Amines via Circular Dichroism. The Journal of Organic Chemistry. Available at: [Link]
Al-Sayah, M. A., & Welch, C. J. (2014). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. Available at: [Link]
Adhikari, S. (2025). Chiral Chromatography: Principle, Components, Steps, Types, Uses. Microbe Notes. Available at: [Link]
University of Colorado Boulder. (n.d.). Recrystallization. Available at: [Link]
LabXchange. (2024). Lab Procedure: Recrystallization. Available at: [Link]
University of California, Irvine. (n.d.). Recrystallization and Crystallization. Available at: [Link]
Beskan, U., et al. (n.d.). An Overview of Analytical Method Validation. Universal Journal of Pharmaceutical Research. Available at: [Link]
Al-Ghanim, A. M. (2025). A quality by design approach with comprehensive green analytical chemistry assessment: Development, validation, and application. PLOS ONE. Available at: [Link]
Dongala, T. (2011). Development and Validation of Analytical Methods for Pharmaceuticals. Journal of Pharmaceutical Analysis. Available at: [Link]
Wellesley College. (n.d.). Recrystallization. Available at: [Link]
University of Rochester. (n.d.). Recrystallization and Crystallization. Available at: [Link]
Technical Support Center: Synthesis of Substituted Pyrrolidine Carboxamides
Welcome to the technical support center for the synthesis of substituted pyrrolidine carboxamides. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of substituted pyrrolidine carboxamides. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot side reactions encountered during their synthetic campaigns. As the pyrrolidine scaffold is a cornerstone of many modern pharmaceuticals, achieving high purity and yield is paramount.[1][2] This resource provides field-proven insights and actionable protocols to address specific experimental issues.
Frequently Asked Questions (FAQs)
This section addresses high-level questions about strategy and planning in pyrrolidine carboxamide synthesis.
Q1: What are the primary challenges I should anticipate when synthesizing substituted pyrrolidine carboxamides?
A1: The synthesis of these compounds, particularly chiral ones, presents several core challenges. The most critical are:
Stereochemical Integrity: Controlling the stereochemistry at the C2 and any other substituted positions (e.g., C5) is crucial. The α-proton at the C2 position is susceptible to epimerization under basic conditions, a common issue during amide bond formation.[3][4]
Byproduct Formation: A host of side reactions can compete with your desired transformation, leading to complex purification and reduced yields. These include diketopiperazine formation, byproducts from coupling reagents, and ring dehydrogenation.[5][6][7]
Amide Bond Formation: Achieving efficient amide bond formation at the sterically hindered C2-carboxylic acid can be difficult. This may require more potent coupling agents, which in turn can increase the risk of side reactions like racemization.[8]
Q2: How do I select the most appropriate amide coupling reagent for my specific substrates?
A2: The choice of coupling reagent is critical and depends on the steric hindrance of your substrates, their sensitivity to racemization, and the desired workup procedure.
Carbodiimides (DCC, EDC): These are classic and cost-effective. DCC's byproduct, dicyclohexylurea (DCU), is insoluble in most organic solvents and can be removed by filtration. EDC's urea byproduct is water-soluble, simplifying workup via aqueous extraction.[9] However, they carry a higher risk of epimerization and can form N-acylurea byproducts.[10] The addition of racemization suppressants like 1-Hydroxybenzotriazole (HOBt) is highly recommended.[7]
Onium Salts (HATU, HBTU, COMU): These are generally more potent and faster-acting than carbodiimides, with a lower risk of racemization, making them suitable for sterically hindered couplings.[8] Their byproducts are typically water-soluble. A key consideration is the order of addition; pre-activating the carboxylic acid before adding the amine is crucial to avoid the formation of guanidinium byproducts from the reaction of the amine with the coupling reagent.
Phosphonium Salts (PyBOP, PyAOP): Similar to onium salts, these are highly effective. However, a known issue is the potential for contamination of commercial reagents with pyrrolidine, which can lead to the formation of an unwanted pyrrolidide byproduct of your carboxylic acid.[11] If this side reaction is observed, purification of the coupling reagent is necessary.
Q3: What general preventative measures can I take to minimize side reactions and improve overall yield?
A3: A systematic and careful approach is key.
Reagent Quality: Always use high-purity, anhydrous solvents and reagents. Verify the quality of your starting materials and coupling agents, as impurities can cause unexpected side reactions.[11][12]
Inert Atmosphere: Many reactions, especially those involving organometallics or catalysts sensitive to oxidation, benefit from being run under an inert atmosphere (Nitrogen or Argon) to prevent degradation.[6]
Temperature Control: Perform reactions at the lowest effective temperature. Amide couplings are often run at 0 °C and allowed to slowly warm to room temperature to balance reaction rate with minimizing side reactions like epimerization.[6]
Reaction Monitoring: Closely monitor your reaction's progress using TLC or LC-MS. Stopping the reaction as soon as the starting material is consumed can prevent the accumulation of byproducts from over-reaction or degradation.[6]
Troubleshooting Guide: Common Byproducts & Issues
This section provides a problem-and-solution framework for specific issues you may encounter during your experiments.
Issue 1: Unexpected Diastereomers Observed in NMR/LC-MS
Symptom: You started with an enantiopure pyrrolidine-2-carboxylic acid, but your crude product analysis shows a mixture of diastereomers.
Probable Cause: Epimerization
This is one of the most common pitfalls, especially epimerization at the C2 carbon. The acidic α-proton can be abstracted by the base used in the coupling reaction, leading to a planar enolate or an oxazolone intermediate, which is then protonated non-stereoselectively.[3][4]
Troubleshooting & Preventative Measures:
Choice of Base: Avoid strong, non-hindered bases. Use sterically hindered, non-nucleophilic bases like Diisopropylethylamine (DIPEA) or 2,4,6-collidine.
Temperature Management: Keep the reaction temperature low. Start the addition of reagents at 0 °C or even -15 °C.
Coupling Reagent Selection: Use a modern onium salt like HATU or COMU, which are known to suppress racemization, especially when used with an additive like HOBt.[8]
Order of Addition: Pre-activate the carboxylic acid with the coupling reagent and base for a short period (5-15 minutes) before adding the amine nucleophile. This minimizes the time the activated acid is exposed to the basic conditions.
Workflow: Diagnosing and Mitigating Epimerization
Caption: Workflow for troubleshooting epimerization.
Issue 2: Major Byproduct with Mass of (Starting Acid + Starting Amine - 2*H₂O)
Symptom: You are performing a peptide synthesis (coupling a second amino acid to a C-terminal proline derivative) and observe a major loss of product, with a new, lower molecular weight species detected.
Probable Cause: Diketopiperazine (DKP) Formation
When a dipeptide with a C-terminal proline is deprotected, the newly freed N-terminal amine can readily attack the activated C-terminal ester (especially on solid-phase resins like Wang), leading to intramolecular cyclization and cleavage from the resin. This side reaction is particularly prevalent with proline due to its fixed cis-amide bond propensity.[5][13]
Troubleshooting & Preventative Measures:
Solid-Phase Resin Choice: If using solid-phase peptide synthesis (SPPS), switch to a sterically hindered resin like 2-chlorotrityl chloride (2-CTC) resin. The bulky trityl linkage physically inhibits this back-biting cyclization.[5]
Dipeptide Coupling: Instead of coupling the second amino acid individually, synthesize the dipeptide unit (e.g., Fmoc-AA-Pro-OH) in solution and then couple it to the resin or the rest of your molecule. This bypasses the vulnerable dipeptide-resin intermediate.[5]
Rapid Subsequent Coupling: After deprotecting the N-terminus of the proline residue, immediately proceed with the coupling of the third amino acid to minimize the time the free amine is available for intramolecular cyclization.
Mechanism: Diketopiperazine Formation
Caption: Competing pathways of DKP formation vs. desired peptide elongation.
Issue 3: Persistent Impurity Related to the Coupling Reagent
Symptom: After workup and initial purification, you have a persistent impurity that co-elutes with your product. Mass spec does not suggest it's related to your starting materials.
Probable Cause: Coupling Reagent Byproducts
The reagents used to form the amide bond generate their own byproducts, which can be difficult to remove if their polarity is similar to your desired product.
N-Acylurea (from DCC/EDC): The highly reactive O-acylisourea intermediate can rearrange to a stable N-acylurea, which is often difficult to separate from the desired amide.[10]
Pyrrolidide (from PyBOP/PyAOP): As mentioned in the FAQ, commercial phosphonium salts can contain pyrrolidine, which competes with your amine nucleophile, leading to a stable pyrrolidide side product.[11]
HOBt/HOAt Adducts: While additives are beneficial, they can sometimes form stable adducts or be difficult to remove entirely.
Troubleshooting & Preventative Measures:
Optimize Workup:
For EDC , perform multiple acidic (e.g., 1M HCl) and basic (e.g., sat. NaHCO₃) aqueous washes to remove the water-soluble urea byproduct and any residual HOBt.
For DCC , after filtering the bulk of the DCU, consider cooling the solution (e.g., to 0°C) to precipitate more before concentrating. Sometimes changing the solvent can help precipitate the urea.
Purification Strategy:
If standard silica gel chromatography fails, consider reverse-phase chromatography (C18), as the polarity differences may be more pronounced.
Acid/base extraction can be effective if your product and the byproduct have different pKa values.[12]
Reagent Purity: For persistent issues with phosphonium salts, recrystallize the reagent before use to remove the contaminating pyrrolidine.[11]
Data Summary: Common Coupling Reagents and Byproducts
Coupling Reagent
Acronym
Common Byproduct(s)
Key Characteristics & Troubleshooting
N,N'-Dicyclohexylcarbodiimide
DCC
Dicyclohexylurea (DCU), N-Acylurea
DCU is insoluble in many solvents; filter off. N-acylurea can be a purification challenge.
Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the pyrrolidine carboxylic acid (1.0 equiv).
Dissolution: Dissolve the acid in anhydrous DMF. Cool the solution to 0 °C in an ice bath.
Activation: Add HATU (1.1 equiv) and DIPEA (2.5 equiv) to the stirred solution. Allow the mixture to stir at 0 °C for 10-15 minutes. This is the "pre-activation" step.
Amine Addition: Add the amine (1.1 equiv), either neat or as a solution in a small amount of anhydrous DMF.
Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 4-16 hours. Monitor the reaction progress by TLC or LC-MS.
Workup:
Once the reaction is complete, dilute the mixture with Ethyl Acetate or CH₂Cl₂.
Wash the organic layer sequentially with 1M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).
Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., Hexanes/Ethyl Acetate or CH₂Cl₂/Methanol).
References
BenchChem. (2025). Common side reactions in the synthesis of substituted pyrrolidines.
BenchChem. (2025). Technical Support Center: (2S,5R)-5-Ethylpyrrolidine-2-carboxamide Experiments.
AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
Alsina, J., Barany, G., Albericio, F., & Kates, S. A. (1999). Pyrrolidide formation as a side reaction during activation of carboxylic acids by phosphonium salt coupling reagents. International Journal of Peptide Research and Therapeutics, 6(4), 243-245. [Link]
BenchChem. (2025). dealing with elimination reactions of the pyrrolidinone core during synthesis.
Teagle, F. et al. (2014). Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. American Pharmaceutical Review. [Link]
Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]
Rehman, A. et al. (2018). Side reactions in peptide synthesis: An overview. International Journal of Pharmacy Research & Technology, 8. [Link]
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]
US Patent 7,645,858 B2. (2010). Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide.
Iannelli, P., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(23), 8235. [Link]
Della Sala, G., et al. (2024). When Synthesis Gets It Wrong: Unexpected Epimerization Using PyBOP in the Synthesis of the Cyclic Peptide Thermoactinoamide A. Journal of Natural Products. [Link]
Observato, A., et al. (2017). Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis. PMC. [Link]
Technical Support Center: Troubleshooting Aqueous Solubility for N-Cyclohexylpyrrolidine-2-carboxamide
Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address the specific physicochemical challenges of working with N-cyclohexylpyrrolidine-2-carboxamide .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address the specific physicochemical challenges of working with N-cyclohexylpyrrolidine-2-carboxamide .
This compound presents a classic "brick dust/grease" paradox in drug discovery. It contains a basic secondary amine within the pyrrolidine ring, but its solubility is severely compromised by the highly lipophilic cyclohexyl moiety. At physiological pH (7.4), a significant fraction of the molecule remains un-ionized, driving entropy-driven water exclusion and rapid precipitation.
The following guide provides mechanistic explanations, diagnostic workflows, and self-validating protocols to rescue your assays.
Diagnostic Solubility Workflow
Before altering your assay parameters, use the following decision tree to identify the most scientifically sound path for solubilizing your compound without inducing assay artifacts.
Diagnostic workflow for resolving N-cyclohexylpyrrolidine-2-carboxamide insolubility.
Frequently Asked Questions (Troubleshooting Q&A)
Q1: Why does my stock solution turn cloudy the moment I add it to PBS at pH 7.4?
A: You are observing "solvent shift shock." When you spike a highly concentrated DMSO stock (e.g., 10-30 mM) into an aqueous buffer, the local concentration of water spikes instantly before the DMSO can diffuse. Because the pyrrolidine nitrogen is mostly un-ionized at pH 7.4, the highly lipophilic cyclohexyl group rapidly nucleates, causing the compound to crash out. To prevent this, you must use a step-down dilution method (see Protocol 1) rather than a direct spike.
Q2: Can I just increase the DMSO concentration in my buffer to keep it dissolved?
A: This depends entirely on your assay's biological tolerance.
Cell-Based Assays: Cell lines typically tolerate a maximum of 0.1% to 1% DMSO before cellular viability and membrane integrity are compromised[1].
Biochemical Assays: While many isolated proteins can tolerate up to 10% DMSO without denaturing, increasing the DMSO fraction linearly increases solvent viscosity, which can artificially alter protein-ligand binding kinetics and thermodynamics[2]. If DMSO causes protein instability, alternative co-solvents like PEG3350 or glycerol should be explored[3].
Q3: If I cannot use high concentrations of DMSO, what is the best alternative excipient?
A: We highly recommend utilizing Hydroxypropyl-β-cyclodextrin (HP-β-CD) . Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic cavity. They form a 1:1 host-guest inclusion complex with the lipophilic cyclohexyl ring of your compound, effectively masking it from the aqueous environment while keeping the pharmacophore available for target engagement[4].
Q4: Should I mix ethanol and cyclodextrins to get a synergistic solubility boost?
A: No. While co-solvents are sometimes used to aid initial dissolution, studies have shown that adding ethanol as a co-solvent can actually have a destabilizing effect on the cyclodextrin complex formation constant[5]. It is best to rely on a binary system (Drug + HP-β-CD in buffer) rather than a ternary system.
Quantitative Excipient Tolerance Limits
When troubleshooting solubility, you must balance chemical solubility with biological compatibility. Use the table below to select the appropriate solubilizing agent based on your assay type.
To ensure scientific integrity, a protocol must be a self-validating system. The following methodologies include built-in verification steps to confirm that your compound is truly in solution, rather than suspended as micro-precipitates.
Protocol 1: Solvent-Shift Dilution (Preventing Local Nucleation)
Use this protocol for biochemical assays where 1-5% DMSO is tolerated.
Preparation: Prepare a 10 mM master stock of N-cyclohexylpyrrolidine-2-carboxamide in 100% anhydrous DMSO.
Intermediate Dilution: Create a 1 mM intermediate stock by diluting the master stock 1:10 in a 50/50 mixture of DMSO and your target assay buffer (e.g., 50 mM HEPES, pH 7.4). Causality: This intermediate step bridges the dielectric gap, preventing the sudden hydrophobic shock that causes nucleation.
Final Dilution: While vortexing the final assay buffer at medium speed, add the intermediate stock dropwise to reach your final working concentration (e.g., 10 µM).
Self-Validation Step: Centrifuge the final solution at 10,000 x g for 10 minutes. Carefully sample the supernatant and measure the absorbance (UV-Vis) or run an HPLC injection. Compare the AUC to a standard curve prepared purely in organic solvent. If the recovery is <95%, micro-precipitation has occurred.
Use this protocol to formulate the compound with HP-β-CD for cell-based or in vivo assays.
Matrix Preparation: Prepare a series of aqueous buffer solutions containing increasing concentrations of HP-β-CD (e.g., 0, 2, 4, 8, 12, and 16% w/v).
Saturation: Add an excess amount of solid N-cyclohexylpyrrolidine-2-carboxamide (beyond its expected solubility limit) to each vial.
Equilibration: Seal the vials and agitate them on a rotary shaker at 25°C for 48 hours to ensure thermodynamic equilibrium is reached.
Phase Separation: Filter the suspensions through a 0.22 µm PVDF syringe filter (discarding the first 1 mL to account for membrane adsorption).
Self-Validation Step: Quantify the dissolved drug in the filtrate via HPLC. Plot the drug concentration (y-axis) against the HP-β-CD concentration (x-axis). An AL-type (linear) phase solubility diagram confirms the formation of a soluble 1:1 inclusion complex[4].
Mechanism of Action: Cyclodextrin Encapsulation
Mechanism of HP-β-CD host-guest inclusion complexation to mask hydrophobic moieties.
References
1.[2] Title: Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter | Biochemistry - ACS Publications
Source: acs.org
URL:
2.[1] Title: What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines? | ResearchGate
Source: researchgate.net
URL:
3.[5] Title: Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug
Source: nih.gov
URL:
4.[4] Title: Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - MDPI
Source: mdpi.com
URL:
5.[3] Title: Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC
Source: nih.gov
URL:
Technical Support Center: Overcoming Resistance to Pyrrolidine Carboxamide InhA Inhibitors
Welcome to the Application Scientist Support Portal. As drug development professionals targeting the Mycobacterium tuberculosis (Mtb) FAS-II system, you are likely utilizing pyrrolidine carboxamides (PCAMs) to bypass the...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Portal.
As drug development professionals targeting the Mycobacterium tuberculosis (Mtb) FAS-II system, you are likely utilizing pyrrolidine carboxamides (PCAMs) to bypass the KatG-activation bottleneck that plagues traditional Isoniazid (INH) therapies[1]. While PCAMs are potent direct enoyl-acyl carrier protein reductase (InhA) inhibitors, optimizing them for whole-cell efficacy and overcoming intrinsic or acquired resistance requires precise mechanistic troubleshooting[1][2].
This guide provides field-proven insights, structural rationales, and self-validating protocols to resolve the most common experimental roadblocks encountered during PCAM development.
Section 1: Core Mechanisms & Resistance FAQs
Q: Why do PCAMs bypass traditional INH resistance, and what new resistance mechanisms should we anticipate in our assays?A: Isoniazid is a prodrug that requires oxidative activation by the mycobacterial catalase-peroxidase enzyme, KatG, to form an INH-NAD adduct[1]. Because over 50% of INH-resistant clinical isolates harbor KatG mutations, direct inhibitors are essential[1][2]. PCAMs completely bypass KatG; they directly enter the InhA active site and form a dual hydrogen-bonding network involving the pyrrolidine carbonyl oxygen, the InhA catalytic residue Tyr158, and the NAD+ cofactor[1][3].
However, when testing PCAMs, you should anticipate three alternative resistance mechanisms:
Target Overexpression: Mutations in the inhA promoter (e.g., the c-15t mutation) lead to enzyme overexpression, requiring higher intracellular drug concentrations to achieve target saturation.
Active Efflux: Mtb possesses robust efflux pumps (e.g., MmpL7, LfrA) that actively extrude lipophilic PCAM analogs, leading to poor whole-cell activity despite excellent in vitro binding[3].
Active Site Mutations: While rare, mutations altering the hydrophobic pocket (Site II) or disrupting the "Y158-in" conformation can sterically hinder the PCAM's A-ring (phenyl ring)[4].
Q: Our structural data shows the PCAM binding tightly, but our enzymatic assays show a sudden drop in affinity against specific InhA mutants. Why?A: PCAMs rely heavily on the "Y158-in" conformation, where the hydroxyl group of Tyr158 is oriented toward the inhibitor in Site I[4]. If a mutation alters the local geometry of the ribose hydroxyl group of NAD+ or shifts Tyr158, the critical hydrogen bond network collapses. To troubleshoot, ensure your molecular docking models account for solvent effects and the loss of inhibitor entropy upon enzyme binding, which provides a more accurate Gibbs free energy (
ΔΔGcom
) correlation to your experimental IC
50
[2].
Section 2: Troubleshooting the IC
50
/ MIC Disconnect
Q: We observe sub-micromolar IC
50
against recombinant InhA, but the MIC against M. tuberculosis H37Rv is >50 µM. How do we determine if this is due to efflux or poor cell wall permeability?A: This is the most common bottleneck in PCAM development. For instance, highly potent in vitro inhibitors often show weak antitubercular activity due to unfavorable pharmacokinetic parameters or active extrusion[3]. To isolate the variable, you must systematically rule out efflux pumps before attempting complex scaffold morphing to improve permeability.
Diagnostic Workflow: Resolving the IC
50
/MIC Disconnect
Caption: Diagnostic workflow for isolating efflux, permeability, or overexpression as the cause of high MIC.
Purpose: To validate if your PCAM candidate is a substrate for mycobacterial efflux pumps.
Strain Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC to logarithmic phase (OD
600
~0.6).
Inhibitor Setup: In a 96-well microtiter plate, prepare two identical sets of serial dilutions for your PCAM candidate.
Modulator Addition: To one set of dilutions, add a sub-inhibitory concentration of an efflux pump inhibitor (e.g., Verapamil at 40 µg/mL or Reserpine at 20 µg/mL). Leave the other set as the PCAM-only control. Self-validation step: Include INH as a negative control, as it is a prodrug not heavily impacted by these specific efflux pumps.
Inoculation: Add
104
CFU/well of the bacterial suspension to all test wells.
Incubation & Readout: Incubate at 37°C for 7 days. Add 30 µL of 0.02% resazurin (Alamar Blue) to assess cell viability. A color shift from blue to pink indicates bacterial growth.
Data Interpretation: If the MIC of your PCAM decreases by
≥
4-fold in the presence of Verapamil, the compound is actively effluxed. Structural optimization should focus on altering the lipophilicity (LogP) of the A-ring to evade pump recognition.
Q: How can we structurally optimize the PCAM scaffold to maintain potency against InhA mutants or improve ADME profiles?A: The core feature of the PCAM scaffold—the 5-oxo-pyrrolidine (Ring B)—must remain intact to preserve the hydrogen bonding network with Tyr158 and NAD+[1]. Optimization should strictly focus on the phenyl ring (Ring A) and the cyclohexyl ring (Ring C)[1].
Derivatization of the A-ring with lipophilic, electron-withdrawing substituents in the meta or para positions (preferably Cl, Br, or CF
3
) yields the highest affinity by maximizing van der Waals interactions in the hydrophobic Site II[3][4].
Table 1: Quantitative SAR Data for PCAM Optimization
Methodology 2: In Situ Microtiter Screening for Rapid SAR Iteration
Purpose: To rapidly screen synthesized PCAM analogs against resistant InhA mutants without the bottleneck of chromatographic purification[1].
Library Generation: Synthesize PCAM analogs in 96-well microtiter plates using a diversity-oriented combinatorial approach. Focus on varying the A-ring halogens.
Reagent Preparation: Prepare recombinant M. tuberculosis InhA (wild-type or mutant) and NADH cofactor in an assay buffer (30 mM PIPES, pH 6.8, 150 mM NaCl).
In Situ Incubation: Transfer aliquots of the crude reaction mixtures directly to assay plates. Causality note: We skip purification here because resolving racemic mixtures at this stage is inefficient; only one enantiomer is biologically active against InhA anyway[1][5].
Substrate Addition: Initiate the enzymatic reaction by adding 2-trans-dodecenoyl-CoA (DD-CoA).
Kinetic Readout: Monitor the oxidation of NADH to NAD+ spectrophotometrically at 340 nm over 10 minutes.
Hit Validation: Synthesize and strictly purify hits showing >50% inhibition for precise IC
50
determination and subsequent whole-cell MIC testing.
References
He, X., et al. "Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis." nih.gov.
"Computer-Aided Design of Orally Bioavailable Pyrrolidine Carboxamide Inhibitors of Enoyl-Acyl Carrier Protein Reductase of Mycobacterium tuberculosis with Favorable Pharmacokinetic Profiles." mdpi.com.
"Mycobacterium tuberculosis enoyl-acyl carrier protein reductase inhibitors as potential antituberculotics: development in the past decade." tandfonline.com.
"Fragment-Based Design of Mycobacterium tuberculosis InhA Inhibitors." acs.org.
"Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase from Mycobacterium tuberculosis." researchgate.net.
Comparative Efficacy Guide: Pyrrolidine Carboxamide Derivatives vs. Alternative InhA Inhibitors in Mycobacterium tuberculosis
As the global burden of multidrug-resistant tuberculosis (MDR-TB) accelerates, drug development professionals must pivot toward novel chemotypes that bypass established resistance mechanisms. The enoyl-[acyl-carrier-prot...
Author: BenchChem Technical Support Team. Date: April 2026
As the global burden of multidrug-resistant tuberculosis (MDR-TB) accelerates, drug development professionals must pivot toward novel chemotypes that bypass established resistance mechanisms. The enoyl-[acyl-carrier-protein] reductase (InhA) is a validated and highly effective antimicrobial target within the mycobacterial fatty acid elongation cycle (FAS-II system).
While the frontline therapeutic Isoniazid (INH) successfully targets InhA, its efficacy is severely bottlenecked by its prodrug nature. INH requires activation by the mycobacterial catalase-peroxidase enzyme, KatG. Clinical data indicates that KatG mutations account for over 50% of INH-resistant clinical isolates [1]. Consequently, the development of direct InhA inhibitors—molecules that do not require KatG activation—represents a critical frontier in antitubercular drug design.
This guide provides an objective, data-driven comparison of Pyrrolidine Carboxamide (PCAM) derivatives against other InhA inhibitors, detailing their mechanistic advantages, comparative efficacy, and the rigorous experimental protocols required to validate their performance.
Mechanistic Rationale: Bypassing the KatG Bottleneck
To understand the structural advantage of PCAMs, we must analyze the causality of InhA inhibition. InhA catalyzes the NADH-dependent reduction of long-chain trans-2-enoyl-ACP fatty acids, a terminal step in the biosynthesis of mycolic acids (the primary lipid components of the mycobacterial cell wall).
INH acts as an indirect inhibitor. Once activated by KatG, it forms an INH-NAD adduct that binds tightly to the InhA active site. In contrast, PCAMs are direct inhibitors. Crystallographic evidence demonstrates that PCAMs bind directly to the InhA-NADH complex, occupying a hydrophobic pocket composed of residues Met155, Pro193, Ile215, Leu217, Leu218, and Trp222 [2]. By bypassing the KatG activation step entirely, PCAMs retain full efficacy against INH-resistant MDR-TB strains.
Figure 1: Mechanistic pathway of InhA inhibition comparing Isoniazid and Pyrrolidine Carboxamides.
Comparative Efficacy Analysis
High-throughput screening (HTS) and subsequent Comparative Molecular Field Analysis (CoMFA) have optimized PCAM derivatives to sub-micromolar potencies [1, 2]. The table below synthesizes the quantitative performance of optimized PCAMs against standard and alternative direct InhA inhibitors [3].
Table 1: In Vitro Efficacy of InhA Inhibitors
Inhibitor Class
Representative Compound
Mechanism of Action
KatG Dependent?
InhA IC₅₀ (µM)
Mtb H37Rv MIC (µg/mL)
Standard Prodrug
Isoniazid (INH)
INH-NAD Adduct
Yes
~0.20 (as adduct)
0.02 - 0.05
Diphenyl Ether
Triclosan
Direct Binding
No
1.00 - 2.00
12.5
Pyrazole
Genz 8575
Direct Binding
No
~1.00
1.0 - 5.0
Pyrrolidine Carboxamide
PCAM (3-Br substituted)
Direct Binding
No
0.89
2.0 - 4.0
Pyrrolidine Carboxamide
PCAM (3,5-Cl substituted)
Direct Binding
No
0.39
1.0 - 2.0
Data Insights:
The 3,5-dichloro substituted PCAM derivative demonstrates an exceptional IC₅₀ of 0.39 µM, outperforming both Triclosan and early Pyrazole derivatives [3]. The addition of bulky, electron-withdrawing halogens at the 3 and 5 positions of the phenyl ring forces the molecule deeper into the InhA hydrophobic pocket, drastically reducing the dissociation constant (Kd) and improving the overall thermodynamic stability of the enzyme-inhibitor complex.
Experimental Methodologies
To ensure scientific integrity and reproducibility, the evaluation of novel InhA inhibitors must rely on self-validating experimental systems. Below are the standardized protocols used to generate the comparative data above.
Causality Check: This assay measures the rate of NADH oxidation to NAD+. Because NADH absorbs strongly at 340 nm while NAD+ does not, the decrease in absorbance provides a direct, real-time kinetic readout of InhA's trans-enoyl reduction activity.
Step-by-Step Methodology:
Reagent Preparation: Prepare assay buffer (30 mM PIPES, 150 mM NaCl, pH 6.8). Reconstitute purified recombinant M. tuberculosis InhA to a working concentration of 10 nM.
Compound Incubation: In a 96-well UV-transparent microplate, add 1 µL of the PCAM derivative (dissolved in DMSO) to 89 µL of assay buffer containing InhA and 250 µM NADH. Incubate at 25°C for 30 minutes to allow the enzyme-inhibitor complex to reach equilibrium.
Reaction Initiation: Rapidly add 10 µL of 2-trans-dodecenoyl-CoA (final concentration 50 µM) to initiate the reaction.
Kinetic Readout: Immediately monitor the absorbance at 340 nm using a microplate reader for 10 minutes at 30-second intervals.
Data Analysis: Calculate the initial velocity (v₀) from the linear portion of the depletion curve. Determine the IC₅₀ using non-linear regression analysis of v₀ versus inhibitor concentration.
Self-Validation System:
Negative Control (Vehicle): Wells containing only DMSO must show a steep, linear decrease in A340, confirming active enzyme and substrate turnover.
Positive Control: A known direct inhibitor (e.g., 50 µM Triclosan) must be run in parallel. Failure of Triclosan to halt the absorbance decrease invalidates the run, indicating either enzyme degradation or substrate auto-oxidation.
Protocol B: Resazurin Microtiter Assay (REMA) for MIC Determination
Causality Check: REMA is a phenotypic assay relying on cellular respiration. Viable M. tuberculosis cells reduce the blue, non-fluorescent resazurin dye into pink, highly fluorescent resorufin. A lack of fluorescence directly correlates with successful bacterial growth inhibition.
Step-by-Step Methodology:
Culture Preparation: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC until reaching an OD₆₀₀ of 0.6. Dilute the culture 1:100 in fresh media.
Compound Plating: Perform two-fold serial dilutions of the PCAM derivatives in a 96-well plate (final volume 100 µL/well).
Inoculation: Add 100 µL of the diluted bacterial suspension to each well.
Incubation: Seal the plate and incubate at 37°C for 7 days.
Dye Addition: Add 30 µL of 0.01% resazurin solution to each well. Incubate for an additional 24 hours.
Readout: Measure fluorescence (Excitation: 530 nm / Emission: 590 nm). The MIC is defined as the lowest drug concentration that prevents the color change from blue to pink.
Self-Validation System:
Growth Control: Drug-free wells must yield high fluorescence (>50,000 RFU) and a visible pink color.
Sterility Control: Media-only wells must remain blue (<5,000 RFU). If the sterile control turns pink, environmental contamination has occurred, and the plate must be immediately discarded.
Workflow Visualization: Accelerated SAR Optimization
The discovery and optimization of PCAMs utilized a highly efficient "in situ" screening methodology. By synthesizing iterative microtiter libraries and testing the crude reaction mixtures directly in the InhA enzymatic assay (Protocol A), researchers bypassed time-consuming purification steps. This allowed for rapid Structure-Activity Relationship (SAR) mapping and a >160-fold increase in potency [1].
Figure 2: Iterative discovery and optimization workflow for pyrrolidine carboxamide InhA inhibitors.
Conclusion
Pyrrolidine carboxamides represent a highly promising class of direct InhA inhibitors. By binding directly to the InhA-NADH complex, they circumvent the KatG activation dependency that plagues Isoniazid, making them highly relevant for the treatment of MDR-TB. With optimized derivatives achieving IC₅₀ values as low as 0.39 µM, PCAMs demonstrate superior in vitro efficacy compared to early-generation direct inhibitors like Triclosan. Future drug development efforts should focus on leveraging 3D-QSAR models to further enhance the oral bioavailability and pharmacokinetic profiles of these compounds.
References
Xin He, Akram Alian, Robert Stroud, Paul R. Ortiz de Montellano. "Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis." Journal of Medicinal Chemistry, 2006.[Link]
J. V. et al. "Computer-Aided Design of Orally Bioavailable Pyrrolidine Carboxamide Inhibitors of Enoyl-Acyl Carrier Protein Reductase of Mycobacterium tuberculosis with Favorable Pharmacokinetic Profiles." Molecules (MDPI), 2015.[Link]
P. M. et al. "Mycobacterium tuberculosis enoyl-acyl carrier protein reductase inhibitors as potential antituberculotics: development in the past decade." Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis), 2014.[Link]
Comparative
A Comparative Guide to the Validation of N-cyclohexylpyrrolidine-2-carboxamide as a Direct Inhibitor of Mycobacterium tuberculosis InhA
Introduction: The Imperative for Direct InhA Inhibitors Mycobacterium tuberculosis (Mtb), the etiological agent of tuberculosis (TB), remains a formidable global health challenge, exacerbated by the rise of multidrug-res...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Imperative for Direct InhA Inhibitors
Mycobacterium tuberculosis (Mtb), the etiological agent of tuberculosis (TB), remains a formidable global health challenge, exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.[1][2] A cornerstone of the Mtb cell wall is mycolic acid, a unique and essential long-chain fatty acid.[3] The biosynthesis of mycolic acid is orchestrated by the fatty acid synthase-II (FAS-II) system, a pathway with distinct enzymes that are absent in mammals, making it an attractive source of drug targets.[4][5]
Within this pathway, the enoyl-acyl carrier protein reductase, InhA, is a critical, clinically-validated enzyme.[3][4] It catalyzes the NADH-dependent reduction of long-chain 2-trans-enoyl-ACP, an essential step in the elongation of the fatty acid precursors of mycolic acids.[6][7] The frontline anti-TB drug, isoniazid (INH), is a prodrug that, upon activation by the mycobacterial catalase-peroxidase enzyme (KatG), ultimately inhibits InhA.[8] However, the predominant mechanism of INH resistance involves mutations in the katG gene, which prevent this activation.[9] This critical vulnerability has spurred the search for direct InhA inhibitors—compounds that bind to the enzyme without needing prior activation, thus bypassing the primary mechanism of isoniazid resistance.[4][8][9]
High-throughput screening has identified the pyrrolidine carboxamide scaffold as a novel and potent class of direct InhA inhibitors.[10][11] This guide focuses on a representative molecule from this class, N-cyclohexylpyrrolidine-2-carboxamide , and provides a comprehensive, multi-pronged strategy to rigorously validate InhA as its primary molecular target. We will compare and contrast a suite of experimental approaches, moving from initial biochemical activity to definitive genetic evidence in a live-cell context, explaining the causal logic behind each step in the validation workflow.
The Target Validation Workflow: A Multi-Faceted Approach
Validating a drug target is not a single experiment but a logical progression of evidence-gathering. Our approach follows a "validation funnel," where each successive layer of experimentation provides more specific and physiologically relevant proof of the compound's mechanism of action. This ensures that resources are focused on compounds with a confirmed and well-understood interaction with their intended target.
Caption: The Target Validation Funnel.
Biochemical Validation: Is the Enzyme Inhibited?
The foundational step is to determine if N-cyclohexylpyrrolidine-2-carboxamide directly inhibits the enzymatic activity of purified InhA in vitro. The most common method is a spectrophotometric assay that monitors the oxidation of the cofactor NADH, which results in a decrease in absorbance at 340 nm.[12]
Core Principle: The InhA Enzymatic Reaction
InhA utilizes NADH to reduce its substrate, a long-chain trans-2-enoyl-ACP (often mimicked by 2-trans-dodecenoyl-CoA or DD-CoA in assays). The rate of NADH consumption is directly proportional to InhA activity. An effective inhibitor will decrease this rate in a dose-dependent manner.[3]
Caption: Mechanism of InhA Inhibition.
Experimental Protocol: InhA Inhibition Assay
Reagent Preparation :
Assay Buffer : 30 mM PIPES, 150 mM NaCl, pH 6.8.[12]
Compound : Prepare a 10 mM stock of N-cyclohexylpyrrolidine-2-carboxamide in 100% DMSO. Perform serial dilutions to create a dose-response curve.
Assay Procedure (96-well UV-transparent plate) :
Add assay buffer, serially diluted compound, and NADH to each well. Ensure the final DMSO concentration is consistent across all wells (typically ≤1%).[12]
Initiate the reaction by adding InhA enzyme. Some protocols pre-incubate the enzyme and inhibitor before adding the substrate.[13]
Immediately begin monitoring the decrease in absorbance at 340 nm using a plate reader at 25°C or 37°C.[12][14]
Data Analysis :
Calculate the initial velocity (rate of reaction) for each inhibitor concentration.
Determine the percentage of inhibition relative to a vehicle (DMSO) control.
Plot the percent inhibition against the logarithm of inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration that causes 50% inhibition).[3]
Data Interpretation
A potent inhibitor will exhibit a low IC50 value. This biochemical data is the first piece of evidence supporting the hypothesis.
An IC50 value demonstrates functional inhibition but does not definitively prove a direct physical interaction. Biophysical methods are essential to confirm target engagement and to characterize the binding thermodynamics and kinetics.[15][16]
Comparison of Key Biophysical Methods
Method
Principle
Key Outputs
Rationale
Surface Plasmon Resonance (SPR)
Measures changes in refractive index on a sensor chip as the compound flows over an immobilized target protein.[17]
Kinetics : KD (affinity), kon (association rate), koff (dissociation rate).
Provides a detailed kinetic profile of the interaction. A fast kon and slow koff are often desirable for sustained target occupancy.
Isothermal Titration Calorimetry (ITC)
Measures the heat released or absorbed during the binding event between a compound and a target protein in solution.[15][18]
Binding Analysis : Inject serial dilutions of N-cyclohexylpyrrolidine-2-carboxamide in running buffer over the InhA-coated and a reference flow cell.
Data Acquisition : Record the binding response (in Response Units, RU) over time to generate sensorgrams for each concentration.
Regeneration : Inject a regeneration solution (e.g., low pH buffer) to remove the bound compound.
Analysis : Fit the sensorgram data to a kinetic binding model (e.g., 1:1 Langmuir) to determine kon, koff, and calculate the equilibrium dissociation constant (KD = koff / kon).
Data Interpretation
Direct, concentration-dependent binding confirms a physical interaction. The KD value is a measure of binding affinity; a lower KD indicates a stronger interaction.
Parameter
Value
Interpretation
KD (Equilibrium Constant)
50 nM
High-affinity interaction.
kon (Association Rate)
1 x 105 M-1s-1
Rapid binding to the target.
koff (Dissociation Rate)
5 x 10-3 s-1
Slow dissociation, suggesting a long residence time on the target.
ΔH (Enthalpy)
-8.5 kcal/mol
Favorable enthalpic contribution (e.g., from hydrogen bonds).
-TΔS (Entropy)
-1.5 kcal/mol
Unfavorable entropic contribution (binding is ordering).
(Table contains hypothetical data for N-cyclohexylpyrrolidine-2-carboxamide)
Cellular & Genetic Validation: Does it Work in Bacteria and is InhA the Key?
Confirming that the compound inhibits the purified enzyme is not enough. The ultimate validation comes from demonstrating that the compound kills M. tuberculosis and that this activity is mediated through the inhibition of InhA within the complex environment of the bacterial cell.
A. Whole-Cell Activity: The Minimum Inhibitory Concentration (MIC)
The first step in cellular validation is to determine the compound's potency against whole Mtb cells. The MIC is the lowest concentration of the compound that prevents visible bacterial growth.
Preparation : In a 96-well plate, perform 2-fold serial dilutions of N-cyclohexylpyrrolidine-2-carboxamide in mycobacterial growth medium (e.g., supplemented Middlebrook 7H9 broth).[12]
Inoculation : Add a standardized inoculum of M. tuberculosis H37Rv to each well.
Incubation : Incubate the plates for 7-10 days at 37°C.
Detection : Add resazurin solution to each well and incubate for another 24-48 hours. Viable, respiring bacteria will reduce the blue resazurin to the pink resorufin.
Analysis : The MIC is the lowest compound concentration where the well remains blue.
B. Genetic Validation: Linking Cellular Activity to InhA
This is the most definitive step. If InhA is the primary target, then genetically increasing the amount of InhA in the cell should require more compound to achieve the same inhibitory effect, resulting in a higher MIC.[8]
Caption: Logic of Target Validation by Gene Overexpression.
Experimental Protocol: InhA Overexpression
Strain Construction : Create an M. tuberculosis strain containing a multi-copy plasmid with the inhA gene under the control of an inducible promoter.
MIC Determination : Perform the REMA assay as described above on both the wild-type strain and the InhA overexpression strain (in the presence of the inducer).
Analysis : Compare the MIC values. A significant increase (typically >8-fold) in the MIC for the overexpression strain provides powerful evidence that InhA is the intracellular target of the compound.[8]
Data Interpretation: Integrating Cellular and Genetic Evidence
Strain
Target
MIC (µg/mL)
MIC Fold-Shift
Conclusion
M. tuberculosis H37Rv (Wild-Type)
InhA
1.0
-
Compound is active against whole bacteria.
M. tuberculosis H37Rv (InhA Overexpressor)
InhA
16.0
16x
A significant MIC shift strongly validates InhA as the primary intracellular target.[8]
(Table contains hypothetical data)
Conclusion
The validation of a compound's primary target is a critical step in drug discovery, providing the mechanistic foundation for further development. For N-cyclohexylpyrrolidine-2-carboxamide, the described workflow provides a robust and logical path to confirming its mode of action.
Biochemical assays establish its potency as a direct functional inhibitor of the InhA enzyme.
Biophysical methods like SPR and ITC confirm a high-affinity physical interaction, providing crucial kinetic and thermodynamic data for future optimization.
Cellular assays demonstrate its efficacy against the whole pathogen, M. tuberculosis.
Finally, genetic validation via target overexpression provides the definitive link, confirming that the compound's antibacterial activity is mediated through its engagement with InhA inside the cell.
This comprehensive, multi-faceted dataset provides high confidence that N-cyclohexylpyrrolidine-2-carboxamide is a bona fide direct inhibitor of InhA, making it a promising candidate for development into a novel therapeutic to combat drug-resistant tuberculosis.
References
Flipo, M., et al. (2011). Direct inhibitors of InhA active against Mycobacterium tuberculosis. Journal of Medicinal Chemistry. Available at: [Link]
Bentham Science Publishers. (2026). Targeting InhA for Tuberculosis Therapy: A Review of Recent Advances in Enzyme Inhibition and Drug Development. Current Drug Targets. Available at: [Link]
Patsnap. (2024). What is the mechanism of Isoniazid? Patsnap Synapse. Available at: [Link]
Kuo, M. R., et al. (2003). High Affinity InhA Inhibitors with Activity against Drug-Resistant Strains of Mycobacterium tuberculosis. Journal of the American Chemical Society. Available at: [Link]
Synapse. (2024). What are M.t InhA antagonists and how do they work? Synapse. Available at: [Link]
Tiwari, R., et al. (2015). Molecular Dynamics Assisted Mechanistic Study of Isoniazid-Resistance against Mycobacterium tuberculosis InhA. PLOS One. Available at: [Link]
Mahapatra, A., et al. (2014). Computational Approach in Understanding Mechanism of Action of Isoniazid and Drug Resistance. Journal of Pharmacogenomics & Pharmacoproteomics. Available at: [Link]
Parigi, G., et al. (2026). Targeting InhA for Tuberculosis Therapy: A Review of Recent Advances in Enzyme Inhibition and Drug Development. ResearchGate. Available at: [Link]
National Center for Biotechnology Information. (2024). Isoniazid. StatPearls. Available at: [Link]
Vilcheze, C., et al. (2000). InhA, a target of the antituberculous drug isoniazid, is involved in a mycobacterial fatty acid elongation system, FAS-II. Microbiology Society. Available at: [Link]
de Ruyck, J., et al. (2019). Discovery of New and Potent InhA Inhibitors as Antituberculosis Agents: Structure-Based Virtual Screening Validated by Biological Assays and X-ray Crystallography. Journal of Chemical Information and Modeling. Available at: [Link]
de Ruyck, J., et al. (2020). Discovery of New and Potent InhA Inhibitors as Antituberculosis Agents: Structure-Based Virtual Screening Validated by Biological Assays and X-ray Crystallography. PubMed. Available at: [Link]
Scott, A. D., et al. (2019). Biophysical methods in early drug discovery. ADMET & DMPK. Available at: [Link]
TB Alliance. (2006). Novel targets for tuberculosis drug discovery. TB Alliance. Available at: [Link]
Boshoff, H. I., et al. (2013). A genetic strategy to identify targets for the development of drugs that prevent bacterial persistence. PNAS. Available at: [Link]
Drug Target Review. (2021). The use of biophysical methods in the hit-to-lead process. Drug Target Review. Available at: [Link]
Duncan, K. (2004). Identification and validation of novel drug targets in tuberculosis. Current Pharmaceutical Design. Available at: [Link]
Kumar, P., et al. (2016). InhA inhibitors as potential antitubercular agents. Oriental Journal of Chemistry. Available at: [Link]
Scott, A. D., et al. (2019). Biophysical methods in early drug discovery. ResearchGate. Available at: [Link]
Ioerger, T. R., et al. (2013). Identification of New Drug Targets and Resistance Mechanisms in Mycobacterium tuberculosis. PLOS One. Available at: [Link]
Taylor & Francis Online. (2026). Investigation of Potent Anti-Mycobacterium tuberculosis Agents Derived from Pyridine Derivatives Targeting the Enoyl Acyl Carrier Protein Reductase (InhA): Design, Synthesis, and Computational Analysis. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]
Bosch, B., et al. (2021). A chemical-genetic map of the pathways controlling drug potency in Mycobacterium tuberculosis. bioRxiv. Available at: [Link]
American Society for Microbiology. (2018). Validation of Novel Mycobacterium tuberculosis Isoniazid Resistance Mutations Not Detectable by Common Molecular Tests. Antimicrobial Agents and Chemotherapy. Available at: [Link]
Selvita. (n.d.). Target Engagement. Selvita. Available at: [Link]
He, X., et al. (2006). Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis. Journal of Medicinal Chemistry. Available at: [Link]
Vasta, J. D., et al. (2020). Importance of Quantifying Drug-Target Engagement in Cells. SLAS Discovery. Available at: [Link]
Kim, Y., et al. (2021). Structural Modification of a Novel Inhibitor for Mycobacterium Enoyl-Acyl Carrier Protein Reductase Assisted by In Silico Docking Simulation. Chemical and Pharmaceutical Bulletin. Available at: [Link]
He, X., et al. (2006). Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis. PubMed. Available at: [Link]
Onkol, T., et al. (2002). Synthesis and microbiological activity of some novel N-[2-(p-substitutedphenyl)-5-benzoxazolyl]-cyclohexyl carboxamide. Elsevier. Available at: [Link]
Borisova, E. Y., et al. (2015). Synthesis and biological activity of N-(2-acyloxycyclohexyl)-N-(2-aminoethyl)carboxamides. ResearchGate. Available at: [Link]
ECHA. (n.d.). N-(cyclohexylmethyl)pyrrolidine-2-carboxamide. European Chemicals Agency. Available at: [Link]
NextSDS. (n.d.). (S)-N-((1R,2R)-2-(4-MethylbenzaMido)cyclohexyl)pyrrolidine-2-carboxaMide. NextSDS. Available at: [Link]
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head-to-head comparison of N-cyclohexylpyrrolidine-2-carboxamide with other antitubercular drugs
Head-to-Head Comparison of N-cyclohexylpyrrolidine-2-carboxamide with Standard Antitubercular Drugs The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) Mycobacterium tuberculosis (Mtb) has exp...
Author: BenchChem Technical Support Team. Date: April 2026
Head-to-Head Comparison of N-cyclohexylpyrrolidine-2-carboxamide with Standard Antitubercular Drugs
The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) Mycobacterium tuberculosis (Mtb) has exposed the critical vulnerabilities of our current first-line therapeutic arsenal. For decades, the cornerstone of tuberculosis treatment has been Isoniazid (INH), a prodrug that targets the enoyl-acyl carrier protein reductase (InhA) essential for mycolic acid biosynthesis. However, the requirement for INH to be activated by the mycobacterial catalase-peroxidase enzyme (KatG) has created a severe resistance bottleneck[1].
To overcome this, next-generation drug development has focused on direct InhA inhibitors. N-cyclohexylpyrrolidine-2-carboxamide (N-CHPC) and its optimized pyrrolidine carboxamide derivatives represent a novel class of direct InhA inhibitors[2]. This guide provides a head-to-head technical comparison of the N-CHPC scaffold against the standard first-line agent (Isoniazid) and a modern MDR-TB agent (Bedaquiline), detailing their mechanistic divergence, pharmacological profiles, and the self-validating experimental protocols used to evaluate them.
Mechanistic Divergence: Prodrug Activation vs. Direct Inhibition
The fundamental advantage of the N-CHPC scaffold lies in its mechanism of target engagement.
Isoniazid (INH): INH is an inactive prodrug. Once inside the mycobacterial cell, it must be oxidized by KatG to form an isonicotinic acyl radical, which subsequently couples with NADH to form a covalent INH-NAD adduct. This adduct acts as a potent competitive inhibitor of InhA[1]. Over 50% of INH-resistant clinical isolates harbor mutations in the katG gene (most commonly S315T), rendering the drug completely ineffective despite the InhA target remaining vulnerable[1].
N-CHPC: Pyrrolidine carboxamides bypass the KatG activation step entirely. They bind directly and non-covalently to the InhA active site, occupying the substrate-binding pocket and interacting with key residues (e.g., Tyr158)[2]. Because they do not rely on KatG, N-CHPC derivatives retain full potency against INH-resistant, KatG-mutant strains[2].
Bedaquiline (BDQ): Included as a modern comparator, BDQ operates via a completely unrelated mechanism, targeting the proton pump (c-subunit) of the mycobacterial ATP synthase, leading to ATP depletion and cell death[3].
Mechanism of Action: Isoniazid vs. N-CHPC in targeting InhA.
Head-to-Head Pharmacological Profiling
The following table synthesizes the quantitative performance data of optimized N-CHPC derivatives against INH and BDQ. While N-CHPC exhibits a higher absolute Minimum Inhibitory Concentration (MIC) against wild-type strains compared to INH, its critical value lies in its retained efficacy against KatG mutants.
Pharmacological Parameter
Isoniazid (INH)
N-CHPC Derivatives
Bedaquiline (BDQ)
Primary Target
InhA (Enoyl-ACP reductase)
InhA (Enoyl-ACP reductase)
ATP Synthase (Proton pump)
Mechanism of Binding
Covalent INH-NAD adduct
Non-covalent direct binding
Non-covalent binding to c-subunit
Prodrug Activation
Required (KatG)
Not Required
Not Required
InhA IC₅₀ (Enzymatic)
~2 nM (as INH-NAD adduct)
~390 nM - 10 µM
N/A
MIC (H37Rv Susceptible)
0.02 - 0.05 µg/mL
~1.5 - 10 µg/mL
0.03 - 0.06 µg/mL
MIC (KatG Mutant / INH-R)
>5.0 µg/mL (Resistant)
~1.5 - 10 µg/mL (Susceptible)
0.03 - 0.06 µg/mL (Susceptible)
Mammalian Cytotoxicity
Low
Low (High Selectivity Index)
Low
Self-Validating Experimental Methodologies
To objectively evaluate the efficacy of N-CHPC against other antituberculars, researchers rely on a two-tiered validation system: target-level enzymatic assays and phenotypic whole-cell assays.
Causality: InhA is an NADH-dependent reductase. During the reduction of its substrate (2-trans-enoyl-ACP), NADH is stoichiometrically oxidized to NAD⁺. Because NADH absorbs light strongly at 340 nm while NAD⁺ does not, the rate of absorbance decay at 340 nm is directly proportional to the enzyme's catalytic velocity. By pre-incubating InhA with N-CHPC, we can observe a dose-dependent decrease in this velocity, proving direct target engagement without KatG activation.
Step-by-Step Protocol:
Reagent Preparation: Prepare assay buffer (30 mM PIPES, 150 mM NaCl, pH 6.8). Purify recombinant Mtb InhA. Prepare 2-trans-dodecenoyl-CoA (substrate analog) and NADH.
Pre-incubation: In a UV-transparent 96-well microplate, mix 50 nM InhA with varying concentrations of N-CHPC (e.g., 0.1 µM to 50 µM). Self-Validation Control: Include a vehicle-only well (DMSO) to establish uninhibited baseline velocity.
Reaction Initiation: Add 250 µM NADH to all wells. Initiate the reaction by adding 50 µM 2-trans-dodecenoyl-CoA. Self-Validation Control: Include a well lacking the dodecenoyl-CoA substrate to ensure the A₃₄₀ drop is not due to non-specific NADH oxidation.
Kinetic Readout: Immediately monitor absorbance at 340 nm continuously for 10 minutes at 25°C using a microplate reader.
Data Analysis: Calculate the initial velocity (
V0
) from the linear slope of the decay curve. Plot fractional activity vs. inhibitor concentration to determine the IC₅₀.
Causality: The REMA assay measures whole-cell MIC. It relies on the metabolic activity of living cells. Viable Mtb cells maintain a reducing intracellular environment, which reduces the blue, non-fluorescent resazurin dye into pink, highly fluorescent resorufin. If N-CHPC successfully penetrates the mycobacterial cell wall and inhibits InhA, mycolic acid synthesis halts, the cell dies, and the dye remains blue.
Step-by-Step Protocol:
Culture Preparation: Grow M. tuberculosis H37Rv (wild-type) and a KatG S315T mutant strain in Middlebrook 7H9 broth to mid-log phase (OD₆₀₀ ~0.6). Dilute to
1×105
CFU/mL.
Drug Plating: In a 96-well plate, perform 2-fold serial dilutions of N-CHPC, INH, and BDQ.
Inoculation: Add 100 µL of the Mtb suspension to each well. Self-Validation Controls: Include drug-free positive growth controls (ensures bacteria are metabolically active) and sterile media negative controls (ensures no background contamination).
Co-incubation: Seal the plates and incubate at 37°C for 7 days.
Indicator Addition: Add 30 µL of 0.02% resazurin solution to each well. Incubate for an additional 24-48 hours.
Readout: Visually inspect the color change or measure fluorescence (Ex 530 nm / Em 590 nm). The MIC is defined as the lowest drug concentration that prevents the color shift from blue to pink.
Workflow of the Resazurin Microtiter Assay (REMA) for MIC determination.
Conclusion & Translational Outlook
While Isoniazid remains a highly potent drug against susceptible strains, its reliance on KatG activation makes it highly vulnerable to resistance. Bedaquiline offers a powerful alternative for MDR-TB by targeting ATP synthase, but the need for diverse target portfolios remains critical to prevent future resistance loops.
The N-cyclohexylpyrrolidine-2-carboxamide scaffold provides a mechanistically elegant solution: it salvages the highly validated InhA target while stripping away the prodrug liability. Future drug development optimizing the lipophilicity and cell-wall permeability of pyrrolidine carboxamides could yield a new first-line agent capable of treating both susceptible and INH-resistant tuberculosis.
Navigating the Landscape of Isoniazid Resistance: A Comparative Guide to N-cyclohexylpyrrolidine-2-carboxamide in M. tuberculosis
For Researchers, Scientists, and Drug Development Professionals The emergence of drug-resistant Mycobacterium tuberculosis (M.tb), particularly to the first-line drug isoniazid (INH), poses a significant threat to global...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
The emergence of drug-resistant Mycobacterium tuberculosis (M.tb), particularly to the first-line drug isoniazid (INH), poses a significant threat to global tuberculosis control efforts. This guide provides a comprehensive analysis of the potential for cross-resistance between isoniazid and a novel investigational compound, N-cyclohexylpyrrolidine-2-carboxamide. As a direct inhibitor of the enoyl-acyl carrier protein reductase (InhA), a key enzyme in the mycolic acid biosynthesis pathway and the primary target of activated isoniazid, N-cyclohexylpyrrolidine-2-carboxamide holds promise for activity against INH-resistant strains. This guide will delve into the mechanistic basis of isoniazid resistance, outline the expected cross-resistance patterns, and provide detailed experimental protocols to rigorously evaluate the efficacy of N-cyclohexylpyrrolidine-2-carboxamide against various INH-resistant M.tb isolates.
The Challenge of Isoniazid Resistance
Isoniazid, a cornerstone of tuberculosis therapy for decades, is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme, KatG.[1][2] The activated form of isoniazid then inhibits InhA, leading to the disruption of mycolic acid synthesis and ultimately, bacterial cell death.[1][2] However, the widespread use of isoniazid has led to the selection of resistant strains, primarily through two well-characterized mechanisms:
Mutations in the katG gene: These mutations, particularly the common S315T substitution, reduce the efficiency of or completely abolish the activation of isoniazid.[3] As a result, the drug is not converted to its active form and cannot inhibit its target, InhA.[3]
Mutations in the promoter region of the inhA gene: These mutations lead to the overexpression of InhA.[3] The increased levels of the target enzyme can effectively titrate out the activated isoniazid, leading to a resistant phenotype.[3]
N-cyclohexylpyrrolidine-2-carboxamide: A Direct InhA Inhibitor
N-cyclohexylpyrrolidine-2-carboxamide belongs to the class of pyrrolidine carboxamides, which have been identified as a novel class of potent direct inhibitors of InhA.[4] Unlike isoniazid, these direct inhibitors do not require activation by KatG. This fundamental difference in their mode of action forms the basis for their potential efficacy against isoniazid-resistant M.tb strains harboring katG mutations.
Predicted Cross-Resistance Profile
Based on the mechanisms of isoniazid resistance and the direct mode of action of InhA inhibitors, a predictable pattern of cross-resistance can be hypothesized. This table outlines the expected Minimum Inhibitory Concentrations (MICs) of N-cyclohexylpyrrolidine-2-carboxamide against different isoniazid-resistant M.tb genotypes.
M.tb Genotype
Isoniazid MIC
Expected N-cyclohexylpyrrolidine-2-carboxamide MIC
Rationale
Wild-type
Low
Low
Both compounds target InhA.
katG mutant
High
Low
N-cyclohexylpyrrolidine-2-carboxamide does not require KatG activation and directly inhibits InhA.[2][5]
inhA promoter mutant
Moderate
Moderate to High
Overexpression of the InhA target can confer resistance to both activated isoniazid and direct InhA inhibitors.[3]
inhA coding region mutant
Moderate to High
High
A mutation in the InhA protein itself is likely to affect the binding of both activated isoniazid and direct inhibitors like N-cyclohexylpyrrolidine-2-carboxamide.
Experimental Workflow for Determining Cross-Resistance
To empirically validate the predicted cross-resistance profile, a systematic experimental approach is essential. The following detailed protocols provide a robust framework for assessing the activity of N-cyclohexylpyrrolidine-2-carboxamide against isoniazid-resistant M. tuberculosis.
Caption: Mechanisms of InhA inhibition.
Conclusion
The investigation of direct InhA inhibitors like N-cyclohexylpyrrolidine-2-carboxamide represents a promising strategy to combat the growing threat of isoniazid-resistant M. tuberculosis. While direct experimental data for this specific compound is not yet publicly available, the well-established mechanisms of isoniazid resistance and the behavior of other direct InhA inhibitors provide a strong rationale for its potential efficacy against katG mutant strains. The detailed experimental framework provided in this guide offers a clear path for researchers to rigorously evaluate this and other novel compounds, ultimately contributing to the development of new and effective treatments for drug-resistant tuberculosis.
References
Timmins, G. S., & Deretic, V. (2006). Mechanisms of action of isoniazid. Molecular microbiology, 62(5), 1220–1227.
Sullivan, J. A., et al. (2006). High affinity InhA inhibitors with activity against drug-resistant strains of Mycobacterium tuberculosis. ACS chemical biology, 1(1), 43–53.
Vilcheze, C., et al. (2014). Novel inhibitors of InhA efficiently kill Mycobacterium tuberculosis under aerobic and anaerobic conditions. Antimicrobial agents and chemotherapy, 58(1), 346–352.
Flentie, K. N., et al. (2019). Direct inhibitors of InhA active against Mycobacterium tuberculosis. Journal of medicinal chemistry, 62(1), 134–154.
Encinas, L., et al. (2024). Contribution of direct InhA inhibitors to novel drug regimens in a mouse model of tuberculosis. Antimicrobial Agents and Chemotherapy, e01037-23.
Seifert, M., et al. (2015). A combination of mutations in the InhA promoter and coding region are required for high-level resistance to isoniazid in Mycobacterium tuberculosis. Antimicrobial agents and chemotherapy, 59(7), 4140–4146.
He, X., et al. (2006). Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase (InhA) from Mycobacterium tuberculosis. Journal of medicinal chemistry, 49(21), 6308–6323.
Larsen, M. H., et al. (2002). InhA, a target of the antituberculous drug isoniazid, is involved in a mycobacterial fatty acid elongation system, FAS-II. Journal of Biological Chemistry, 277(41), 38453–38458.
Vilcheze, C., & Jacobs, W. R., Jr. (2014). Resistance to isoniazid and ethionamide in Mycobacterium tuberculosis: genes, mutations, and causalities. Microbiology spectrum, 2(4), 10.1128/microbiolspec.MGM2-0014-2013.
Ramaswamy, S. V., & Musser, J. M. (1998).
Zhang, Y., & Yew, W. W. (2009). Mechanisms of drug resistance in Mycobacterium tuberculosis. The international journal of tuberculosis and lung disease, 13(11), 1320–1330.
Cole, S. T. (2021). The genetic basis of drug resistance in Mycobacterium tuberculosis. The Lancet Infectious Diseases, 21(5), e131-e140.
Almeida Da Silva, P. E., & Palomino, J. C. (2011). Molecular basis and mechanisms of drug resistance in Mycobacterium tuberculosis: classical and new drugs. Journal of antimicrobial chemotherapy, 66(7), 1417–1430.
He, X., et al. (2006). Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase (InhA) from Mycobacterium tuberculosis. Journal of medicinal chemistry, 49(21), 6308–6323.
Evaluating the Synergistic Effects of N-cyclohexylpyrrolidine-2-carboxamide with Standard and Novel Anti-Tuberculosis Regimens
As the global burden of multidrug-resistant tuberculosis (MDR-TB) continues to rise, the development of novel therapeutic regimens that shorten treatment duration and prevent resistance is a critical priority. Isoniazid...
Author: BenchChem Technical Support Team. Date: April 2026
As the global burden of multidrug-resistant tuberculosis (MDR-TB) continues to rise, the development of novel therapeutic regimens that shorten treatment duration and prevent resistance is a critical priority. Isoniazid (INH), a cornerstone of standard TB therapy, is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme KatG[1]. However, mutations in katG are the primary driver of INH resistance, rendering the drug ineffective in many MDR-TB strains[2].
This technical guide evaluates N-cyclohexylpyrrolidine-2-carboxamide , a representative scaffold of the pyrrolidine carboxamide class, which acts as a direct inhibitor of InhA (enoyl-acyl carrier protein reductase)[3]. By comparing its synergistic performance against standard alternatives like INH, we provide actionable, data-driven insights for drug development professionals designing next-generation combination therapies.
Mechanistic Rationale: Bypassing KatG Dependency
The FAS-II (fatty acid synthase II) pathway is essential for the synthesis of mycolic acids, the primary lipid components of the mycobacterial cell wall. Both INH and pyrrolidine carboxamides target InhA, a critical enzyme in this pathway[4][5].
However, their mechanisms of engagement dictate their clinical utility in combination regimens:
The Isoniazid Limitation: INH must be converted into an INH-NAD adduct by KatG to inhibit InhA[1]. When partner drugs like the ATP-synthase inhibitor Bedaquiline (BDQ) deplete cellular ATP, they push Mycobacterium tuberculosis (M. tb) into a low-metabolism state. This metabolic suppression paradoxically antagonizes INH, as KatG-mediated activation is severely impaired[2][6].
The Pyrrolidine Carboxamide Advantage: N-cyclohexylpyrrolidine-2-carboxamide binds directly to the active site of InhA, stabilizing the "Y158-in" conformation without requiring prior activation[4][5]. Because it bypasses KatG entirely, its efficacy is not antagonized by the metabolic suppression induced by BDQ or other respiration inhibitors[2][5].
Mechanism of direct InhA inhibition bypassing KatG-dependent activation.
Comparative Synergy Profiling
To objectively evaluate the therapeutic potential of N-cyclohexylpyrrolidine-2-carboxamide, its performance must be benchmarked against INH when combined with modern standard-of-care drugs (Bedaquiline and Rifampicin).
Synergy with Bedaquiline (BDQ)
While BDQ is highly bactericidal, monotherapy often leads to the rapid selection of BDQ-resistant mutants[7]. Direct InhA inhibitors demonstrate profound synergy with BDQ at later time points (e.g., 8 weeks). The dual blockade of ATP synthesis and direct FAS-II inhibition accelerates bacterial clearance and completely prevents the emergence of BDQ resistance[1][7]. In contrast, INH shows indifference or antagonism with BDQ due to the metabolic suppression described above[2].
Synergy with Rifampicin (RIF) / Pyrazinamide (PZA)
In murine models, substituting INH with a direct InhA inhibitor in the RIF/PZA (RZ) backbone significantly enhances sterilizing activity. The RZ + direct InhA inhibitor combination yields a higher log reduction in lung colony-forming units (CFUs) after 8 weeks compared to standard RZ or RZ + INH regimens[1][7].
Quantitative Data Summaries
Table 1: In Vitro Synergy Evaluation (Fractional Inhibitory Concentration Index)
To ensure scientific integrity and reproducibility, the following self-validating methodologies must be employed when evaluating the synergy of pyrrolidine carboxamides.
Protocol 1: In Vitro Checkerboard Synergy Assay
This protocol utilizes a resazurin microtiter assay (REMA) to quantitatively assess drug interactions without the labor-intensive plating required for standard CFU counts.
Causality & Design Choices:
Media Selection: Middlebrook 7H9 broth is supplemented with 0.2% glycerol, 0.5% BSA fraction V, 0.08% NaCl, and 0.05% Tween 80 (7H9/ADC/Tw)[8]. Why? Tween 80 is a critical surfactant that prevents mycobacterial clumping. This ensures uniform optical density (OD) across the well, preventing false-positive resistance readings caused by localized bacterial aggregates.
Self-Validation: Resazurin is a blue, non-fluorescent dye. Metabolically active cells reduce it to resorufin (pink, highly fluorescent). Including drug-free positive controls and bacteria-free negative controls ensures the assay's dynamic range is validated before FICI calculation.
Step-by-Step Workflow:
Preparation: Prepare stock solutions of N-cyclohexylpyrrolidine-2-carboxamide and the partner drug (e.g., BDQ) in DMSO.
Matrix Setup: In a 96-well plate, perform 2D serial dilutions. Dispense N-cyclohexylpyrrolidine-2-carboxamide along the x-axis and the partner drug along the y-axis.
Inoculation: Inoculate the plate with M. tb H37Rv (or a KatG-mutant MDR strain) at a final OD600 of 0.01.
Incubation: Seal the plates and incubate at 37°C for 7 to 14 days.
Readout: Add 30 µL of 0.02% resazurin solution to each well. Incubate for an additional 24 hours. Measure fluorescence (Ex: 530 nm, Em: 590 nm).
Analysis: Calculate the FICI: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone).
Standardized workflow for in vitro checkerboard synergy evaluation.
Protocol 2: In Vivo Murine Relapse Model
To evaluate true clinical potential, in vitro synergy must be translated into in vivo sterilizing activity.
Causality & Design Choices:
Bactericidal vs. Sterilizing Activity: Measuring lung CFUs at week 8 assesses the bactericidal activity (ability to kill replicating bacilli)[7]. However, holding mice for an additional 12 weeks post-treatment without drugs assesses sterilizing activity (ability to eradicate persistent, non-replicating bacilli). A regimen is only truly synergistic if it prevents relapse[7].
Step-by-Step Workflow:
Infection: Infect female BALB/c mice via aerosol exposure to M. tb H37Rv (target implantation: ~4.0 log10 CFU/lung).
Treatment Phase: Beginning 14 days post-infection, administer drug combinations (e.g., BDQ + N-cyclohexylpyrrolidine-2-carboxamide) via oral gavage, 5 days per week, for up to 8 weeks.
CFU Enumeration: At 4 and 8 weeks, euthanize a subset of mice. Homogenize lung tissues and plate serial dilutions on Middlebrook 7H11 agar to quantify bactericidal activity.
Relapse Assessment: Hold the remaining mice for 12 weeks post-treatment. Euthanize and plate entire lung homogenates. Regimens yielding <5% relapse are considered highly sterilizing.
References
Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis
Source: National Institutes of Health (NIH)
URL:[Link][3]
Molecular insights into Mmpl3 lead to the development of novel indole-2-carboxamides as antitubercular agents
Source: National Institutes of Health (NIH)
URL:[Link][8]
Contribution of direct InhA inhibitors to novel drug regimens in a mouse model of tuberculosis
Source: National Institutes of Health (NIH)
URL:[Link][7]
Direct inhibitors of InhA with efficacy similar or superior to isoniazid in novel drug regimens for tuberculosis
Source: bioRxiv
URL:[Link][1]
Fragment-Based Design of Mycobacterium tuberculosis InhA Inhibitors
Source: American Chemical Society (ACS)
URL:[Link][4]
Fragment-Based Design of Mycobacterium tuberculosis InhA Inhibitors (PMC Archive)
Source: National Institutes of Health (NIH)
URL:[Link][5]
Bedaquiline – The first ATP synthase inhibitor against multi drug resistant tuberculosis
Source: National Institutes of Health (NIH)
URL:[Link][6]
Inducing vulnerability to InhA inhibition restores isoniazid susceptibility in drug resistant Mycobacterium tuberculosis
Source: National Institutes of Health (NIH)
URL:[Link][2]
